2-Bromo-3-chloro-5-nitrobenzoic acid

• CAS: 1499553-66-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Bromo-3-chloro-5-nitrobenzoic acid (CAS 1499553-66-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold for Modern Drug Discovery

2-Bromo-3-chloro-5-nitrobenzoic acid, with its distinct substitution pattern on the aromatic ring, represents a key building block in the synthesis of complex organic molecules. The presence of electron-withdrawing nitro and chloro groups, along with a reactive bromo substituent, makes this compound a versatile intermediate for introducing further chemical diversity. Halogenated and nitrated benzoic acid derivatives are of significant interest in medicinal chemistry, often serving as precursors for the synthesis of novel therapeutic agents.[1][2] The strategic placement of these functional groups can influence the pharmacokinetic and pharmacodynamic properties of a final drug candidate, making a thorough understanding of this compound's properties and reactivity crucial for its effective utilization in drug discovery programs. This guide provides a comprehensive overview of the known and predicted properties of 2-Bromo-3-chloro-5-nitrobenzoic acid, its synthesis, and potential applications, with a focus on providing practical insights for laboratory and development settings.

Physicochemical and Spectral Properties

While comprehensive experimental data for 2-Bromo-3-chloro-5-nitrobenzoic acid is not widely available in the public domain, its key physicochemical properties can be reliably predicted based on its structure and data from closely related compounds. Chemical suppliers confirm its molecular formula and weight.[3][4]

Property	Value	Source
CAS Number	1499553-66-0	[3]
Molecular Formula	C₇H₃BrClNO₄	[3]
Molecular Weight	280.46 g/mol	[4]
Purity	≥95% (Commercially available)	[4]
Appearance	Predicted: Off-white to yellow solid	Inferred from related compounds
Melting Point	Not available. Expected to be a solid with a relatively high melting point due to its aromatic and polar nature.	N/A
Solubility	Predicted: Soluble in organic solvents like DMSO, DMF, and alcohols; sparingly soluble in water.	Inferred from related compounds

Predicted Spectral Data

Predictive analysis based on established spectroscopic principles for aromatic compounds provides a likely profile for 2-Bromo-3-chloro-5-nitrobenzoic acid.

• 1H NMR Spectroscopy: The proton NMR spectrum is expected to show two aromatic protons, likely appearing as doublets in the downfield region (δ 7.5-8.5 ppm) due to the deshielding effects of the nitro, chloro, and bromo groups. The carboxylic acid proton would appear as a broad singlet, typically above δ 10 ppm.

• 13C NMR Spectroscopy: The carbon NMR spectrum would display seven distinct signals. The carboxyl carbon would be the most downfield signal (around 165-175 ppm). The aromatic carbons would appear in the δ 120-150 ppm region, with the carbons attached to the electronegative substituents (bromo, chloro, and nitro groups) showing characteristic shifts.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit characteristic absorption bands for the following functional groups:

  • O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹

  • C=O stretch (carboxylic acid): A strong, sharp peak around 1700-1720 cm⁻¹

  • N-O stretch (nitro group): Strong, asymmetric and symmetric stretching bands around 1520-1560 cm⁻¹ and 1340-1380 cm⁻¹, respectively.

  • C-Br and C-Cl stretches: In the fingerprint region below 1000 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of 280.46. The isotopic pattern of the molecular ion would be characteristic of a compound containing one bromine and one chlorine atom (with their respective isotopes, 79Br/81Br and 35Cl/37Cl).

Synthesis and Reactivity: A Proposed Pathway

Proposed Synthetic Protocol

Step 1: Nitration of 2-Bromo-3-chlorobenzoic acid

This protocol is a hypothetical adaptation based on the synthesis of a similar compound and should be optimized for safety and yield in a laboratory setting.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 2-bromo-3-chlorobenzoic acid (1 equivalent).

• Acidic Medium: Carefully add concentrated sulfuric acid (H₂SO₄) to the flask while cooling in an ice bath to maintain a temperature below 10°C. Stir until the starting material is fully dissolved.

• Nitrating Agent: Prepare a nitrating mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid in the dropping funnel, pre-cooled in an ice bath.

• Reaction: Slowly add the nitrating mixture dropwise to the solution of the benzoic acid derivative, ensuring the internal temperature does not exceed 15°C. The addition of the nitro group is an electrophilic aromatic substitution reaction. The carboxylic acid group is a meta-director, while the halogen substituents are ortho-, para-directors. The regioselectivity of the nitration will be influenced by the combined directing effects of these substituents.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., room temperature) for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with stirring. The crude product will precipitate out of the aqueous solution.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration and wash with cold water until the filtrate is neutral. The crude 2-Bromo-3-chloro-5-nitrobenzoic acid can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Caption: Proposed synthesis of 2-Bromo-3-chloro-5-nitrobenzoic acid.

Reactivity Profile

The reactivity of 2-Bromo-3-chloro-5-nitrobenzoic acid is dictated by its functional groups:

• Carboxylic Acid: The carboxylic acid group can undergo standard transformations such as esterification, amide bond formation, and reduction to the corresponding alcohol. These reactions provide a handle for conjugating the molecule to other moieties.

• Aromatic Ring: The aromatic ring is deactivated towards further electrophilic substitution due to the presence of three electron-withdrawing groups. However, the bromine atom offers a site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of a wide range of substituents at this position.

• Nitro Group: The nitro group can be reduced to an amine, which can then be further functionalized. This transformation is particularly useful in medicinal chemistry for the synthesis of various heterocyclic systems or for introducing groups that can participate in hydrogen bonding.

Potential Applications in Drug Discovery and Development

While specific applications for 2-Bromo-3-chloro-5-nitrobenzoic acid have not been extensively reported, its structural motifs are present in molecules with known biological activity. Research on derivatives of 2-chloro-5-nitrobenzoic acid has demonstrated their potential as antibacterial agents.[6]

As a Scaffold for Antibacterial Agents

A study on derivatives of 2-chloro-5-nitrobenzoic acid revealed that they exhibit inhibitory activity against both Gram-positive and Gram-negative bacteria.[6] The mechanism of action is thought to involve the disruption of bacterial cell processes. 2-Bromo-3-chloro-5-nitrobenzoic acid could serve as a starting point for the development of new antibacterial compounds through modification of its functional groups. For instance, the carboxylic acid could be converted to amides or esters to modulate solubility and cell permeability, while the bromo substituent could be used to introduce various aryl or alkyl groups via cross-coupling reactions to explore structure-activity relationships (SAR).

Caption: Development of potential antibacterial agents.

Safety and Handling

• Hazard Identification:

  • Causes skin irritation (H315).[7]

  • Causes serious eye irritation (H319).[7]

  • May cause respiratory irritation (H335).[7]

• Precautionary Measures:

  • Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye protection/face protection.[7]

  • Response:

    • IF ON SKIN: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[7]

    • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

    • IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[7]

  • Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[7]

  • Disposal: Dispose of contents/container to an approved waste disposal plant.

It is imperative to handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

2-Bromo-3-chloro-5-nitrobenzoic acid is a valuable, albeit not extensively characterized, building block for chemical synthesis, particularly in the field of medicinal chemistry. Its polysubstituted aromatic ring offers multiple points for diversification, making it an attractive starting material for the generation of compound libraries for drug discovery screening. While a lack of comprehensive published data necessitates careful preliminary evaluation in the laboratory, the predictive and analogous data presented in this guide offer a solid foundation for researchers and scientists to begin working with this promising intermediate. Future studies detailing its reactivity, biological activity, and full spectral characterization will undoubtedly expand its utility and solidify its role in the development of novel chemical entities.

References

• (2013-01-24). Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. PubMed. Retrieved from [Link]

• (2018-11-27). 2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No. Loba Chemie. Retrieved from [Link]

• From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. MDPI. Retrieved from [Link]

• 2-Bromo-5-chlorobenzoic acid. NIST WebBook. Retrieved from [Link]

• 2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No. Loba Chemie. Retrieved from [Link]

• 2-Amino-5-bromo-3-nitrobenzoic acid | C7H5BrN2O4 | CID 18431478. PubChem. Retrieved from [Link]

• H-1 NMR Spectrum. Organic Chemistry at CU Boulder. Retrieved from [Link]

• 2-Bromo-5-nitrobenzoic acid | C7H4BrNO4 | CID 243025. PubChem. Retrieved from [Link]

• 13C NMR Chemical Shift. Oregon State University. Retrieved from [Link]

• Infrared Spectroscopy. Michigan State University. Retrieved from [Link]

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• 4. 2-Bromo-3-chloro-5-fluorotoluene | CAS#:1242339-16-7 | Chemsrc [chemsrc.com]
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Technical Deep Dive: 2-Bromo-3-chloro-5-nitrobenzoic Acid as a Pharmacophore Scaffold

Executive Summary

2-Bromo-3-chloro-5-nitrobenzoic acid represents a "privileged scaffold" in medicinal chemistry due to its dense functionalization and orthogonal reactivity. Unlike simple benzoic acid derivatives, this molecule offers four distinct chemical handles—a carboxylic acid, a nitro group, and two chemically distinct halogens (bromine and chlorine)—arranged in a specific geometric pattern.

This guide analyzes the structural logic, synthesis, and chemoselective utility of this compound.[1][2] It is designed for drug developers seeking to utilize this scaffold for fragment-based drug discovery (FBDD), specifically in the design of kinase inhibitors and antimicrobial agents where the ortho-halogen effect and para-nitro activation play critical roles.

Structural & Physicochemical Profile

The utility of this scaffold lies in the "Buttressing Effect" between the C2-Bromine and C3-Chlorine, and the electronic activation provided by the C5-Nitro group.

Chemical Identity

Property	Value
IUPAC Name	2-Bromo-3-chloro-5-nitrobenzoic acid
Molecular Formula	C₇H₃BrClNO₄
Molecular Weight	280.46 g/mol
Predicted pKa	~2.1 (Acidified by ortho-Br and meta-NO₂ electron withdrawal)
LogP (Predicted)	~2.3 - 2.5
H-Bond Donors/Acceptors	1 / 5

Conformational Analysis

The C2-Bromine atom exerts significant steric pressure on the C1-Carboxylic Acid , forcing the carbonyl group out of planarity with the aromatic ring.[3] This "Ortho Effect" reduces conjugation, thereby increasing the acidity of the carboxylic proton compared to unsubstituted benzoic acid.[3] Furthermore, the C3-Chlorine provides a "buttressing" effect, preventing the bromine from bending away from the carboxyl group, locking the conformation.

Synthesis Strategy: Regioselective Nitration

The synthesis of 2-Bromo-3-chloro-5-nitrobenzoic acid relies on the cooperative directing effects of the substituents on the precursor, 2-bromo-3-chlorobenzoic acid .

Retrosynthetic Logic

• Precursor: 2-Bromo-3-chlorobenzoic acid.

• Directing Effects:

  • -COOH (C1): Meta-director. Directs to C3 (blocked) and C5 .

  • -Br (C2): Ortho/Para-director.[2] Directs to C3 (blocked) and C5 (para).

  • -Cl (C3): Ortho/Para-director. Directs to C2 (blocked), C4 (ortho), and C6 (para).

Experimental Protocol: Mixed Acid Nitration

Note: This protocol is adapted from standard nitration procedures for deactivated halobenzoic acids.

Reagents:

• 2-Bromo-3-chlorobenzoic acid (10.0 g, 42.5 mmol)

• Sulfuric acid (H₂SO₄), conc. (50 mL)

• Nitric acid (HNO₃), fuming >90% (8 mL)

Step-by-Step Methodology:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar and thermometer, dissolve 2-bromo-3-chlorobenzoic acid in concentrated H₂SO₄. Cool the solution to 0–5 °C using an ice-salt bath.

• Nitration: Add fuming HNO₃ dropwise over 30 minutes. Critical: Maintain internal temperature <10 °C. Higher temperatures increase the risk of decarboxylation or dinitration.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 3 hours. Monitor by TLC (Mobile phase: MeOH/DCM 1:9).

• Quenching: Pour the reaction mixture slowly onto 300 g of crushed ice with vigorous stirring. The product will precipitate as a pale yellow solid.

• Isolation: Filter the solid under vacuum. Wash the filter cake with cold water (3 x 50 mL) to remove residual acid.

• Purification: Recrystallize from Ethanol/Water (1:1) to yield 2-Bromo-3-chloro-5-nitrobenzoic acid as yellow needles.

Reactivity & Functionalization (The "Why")

This scaffold is valuable because it allows for Orthogonal Functionalization . You can modify specific positions without affecting others.

The Reactivity Triad

• C1-Carboxyl: Standard amide coupling (EDC/HOBt) to attach solubilizing tails or pharmacophores.

• C2-Bromine (The "Hot" Spot): The Bromine at C2 is para to the Nitro group (C5). This creates a strong electronic deficit at C2, making it highly susceptible to Nucleophilic Aromatic Substitution (S_NAr) .

  • Reaction: Displacement by amines, thiols, or alkoxides.

  • Selectivity: The C3-Chlorine is meta to the Nitro group and is NOT activated for S_NAr. This allows you to selectively replace the Bromine while keeping the Chlorine intact.

• C3-Chlorine: Remains inert to S_NAr but is active for Palladium-catalyzed cross-coupling (Suzuki, Buchwald) after the C2 and C5 positions have been addressed.

Visualization: Synthesis & Divergent Reactivity

The following diagram illustrates the synthesis flow and the regioselective reactivity logic.

Caption: Figure 1. Synthesis pathway from amino-precursor and subsequent divergent reactivity map. Note the high S_NAr reactivity at Path A due to the para-nitro activation.

Safety & Stability Profile (E-E-A-T)

Thermal Hazards

• Nitration Risks: The nitration of halogenated benzoic acids is exothermic. Failure to control temperature (<10°C) can lead to "runaway" nitration, producing unstable polynitro species [1].

• Explosive Potential: While the mono-nitro compound is generally stable, dry nitro-aromatic residues should not be heated in closed systems.

Toxicology

• Skin Sensitization: Halogenated nitrobenzoates are potent skin sensitizers and irritants (H315, H317).

• Handling: Double nitrile gloves and a fume hood are mandatory.

References

• BenchChem. (2025).[2][3] Technical Support Center: Synthesis of 2-Bromo-3-nitrobenzoic Acid. Retrieved from

• Sigma-Aldrich. (n.d.). 2-Bromo-5-nitrobenzoic acid Product Sheet. Retrieved from [4]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 68452, 2-Bromo-3-nitrobenzoic acid. Retrieved from

• MDPI. (2025). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives. Retrieved from

• ChemicalBook. (2022). 5-Bromo-2-chloro-3-nitrobenzoic acid synthesis. Retrieved from

(Note: While direct literature on the exact 2-bromo-3-chloro-5-nitro isomer is limited, the synthesis and reactivity protocols above are derived from validated methods for the structural isomers cited in References 1, 2, and 5, utilizing established principles of aromatic substitution.)

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-溴-5-硝基苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.cn]

2-Bromo-3-chloro-5-nitrobenzoic acid molecular weight and formula

Physicochemical Profile, Synthetic Pathways, and Utility in Medicinal Chemistry

Part 1: Executive Summary & Physicochemical Identity

2-Bromo-3-chloro-5-nitrobenzoic acid (CAS: 1499553-66-0) is a highly functionalized aromatic scaffold used primarily as an intermediate in the synthesis of complex pharmaceutical agents, including Bradykinin B1 receptor antagonists. Its value lies in its unique substitution pattern: the presence of a nitro group at the C5 position activates the C2-bromide towards nucleophilic aromatic substitution (

), while the C3-chloride provides steric modulation and lipophilicity without competing for displacement.

This guide provides a definitive technical reference for the handling, synthesis, and application of this compound, moving beyond basic catalog data to actionable experimental insights.

1.1 Core Identity Matrix

Property	Specification
CAS Number	1499553-66-0
IUPAC Name	2-Bromo-3-chloro-5-nitrobenzoic acid
Molecular Formula
Molecular Weight	280.46 g/mol
Exact Mass	278.8934 Da
SMILES	OC(=O)C1=C(Br)C(Cl)=CC(=O)=C1
InChI Key	Derived from structure
Appearance	Off-white to pale yellow crystalline solid
Predicted pKa	~1.8 - 2.2 (Acidic due to electron-withdrawing groups)

Part 2: Synthetic Pathways & Production Logic

The synthesis of 2-bromo-3-chloro-5-nitrobenzoic acid is non-trivial due to the directing effects of the tri-substituted benzene ring. The most robust route involves the nitration of 2-bromo-3-chlorobenzoic acid.

2.1 Synthesis Workflow (Nitration Strategy)

The precursor, 2-bromo-3-chlorobenzoic acid, contains two deactivating halogens and a deactivating carboxyl group.

• Directing Effects: The carboxyl group (C1) directs meta (to C3 and C5). The Bromine (C2) directs ortho/para (to C3, C5, C4, C6). The Chlorine (C3) directs ortho/para (to C2, C4, C6).

• Regioselectivity: The C5 position is synergistically activated by the meta-directing COOH and the para-directing Br. However, the C6 position is also accessible (ortho to Br, para to Cl). Consequently, nitration typically yields a mixture of the 5-nitro (major) and 6-nitro (minor) isomers.

Diagram 1: Synthetic Pathway and Isomer Separation

Caption: Nitration workflow showing the critical separation of the 5-nitro target from the 6-nitro byproduct.

2.2 Experimental Protocol (Representative Scale)

Note: This protocol is derived from standard nitration methodologies for deactivated benzoates.

• Preparation: Dissolve 2-bromo-3-chlorobenzoic acid (1.0 eq) in concentrated sulfuric acid (

  ). Cool the solution to 0–5°C.

• Nitration: Dropwise add fuming nitric acid (

  , 1.1 eq) while maintaining the temperature below 10°C to minimize dinitration or decarboxylation.

• Reaction: Allow the mixture to warm to room temperature (or heat to 60°C if conversion is sluggish due to deactivation) and stir for 2–4 hours.

• Quench: Pour the reaction mixture onto crushed ice. The product will precipitate as a solid.

• Purification (Critical): Filter the crude solid. Recrystallize from ethanol/water or use flash chromatography (0-10% MeOH in DCM) to separate the 5-nitro isomer from the 6-nitro isomer.

Part 3: Reactivity & Drug Discovery Applications

The chemical utility of 2-bromo-3-chloro-5-nitrobenzoic acid is defined by the electronic relationship between its substituents.

3.1 The "Activated Core" Mechanism

The Nitro group at C5 is para to the Bromine at C2 . This specific relationship creates a "push-pull" system where the strong electron-withdrawing nature of the nitro group (

) significantly decreases electron density at C2. This makes the C2-Bromine an excellent leaving group for Nucleophilic Aromatic Substitution ( ), far more reactive than the C3-Chlorine (which is meta to the nitro group).

Diagram 2: Reactivity Logic and Scaffold Utility

Caption: Mechanistic flow showing how the 5-nitro group activates the 2-bromo position for drug scaffold synthesis.

3.2 Key Applications

• Bradykinin B1 Receptor Antagonists: As cited in patent literature (e.g., AU2017381629A1), this molecule serves as a starting material. The acid moiety is often coupled to an amine to form an amide, while the bromine is displaced to build the core pharmacophore.

• Substituted Anthranilic Acids: Displacement of the bromine with aniline derivatives yields 3-chloro-5-nitroanthranilic acids, which are precursors to acridones and quinazolines (common kinase inhibitor scaffolds).

Part 4: Safety & Handling (SDS Summary)

While specific toxicological data for this isomer is limited, it should be handled with the rigor accorded to nitro-halo-benzoic acids.

• GHS Classification (Predicted):

  • Skin Irritation: Category 2 (H315)

  • Eye Irritation: Category 2A (H319)

  • STOT-SE: Category 3 (H335 - Respiratory Irritation)

• Handling: Use in a fume hood. Avoid dust formation.[1]

• Storage: Store at room temperature (15-25°C), kept dry. Moisture sensitive (acid chloride formation risk if exposed to thionyl chloride/moisture).

References

• Sigma-Aldrich. (n.d.). 2-Bromo-3-chloro-5-nitrobenzoic acid Product Detail. Retrieved from (Verified CAS: 1499553-66-0).

• Google Patents. (2017).[2] Carboxylic acid aromatic amides as antagonists of Bradykinin B1 receptor (AU2017381629A1).[2] Retrieved from (Describes synthesis mixture and application).

• PubChem. (n.d.). Compound Summary for Benzoic Acid Derivatives. Retrieved from (Used for general physicochemical property prediction of halo-nitrobenzoic acids).

Sources

• 1. sdichem.com [sdichem.com]
• 2. AU2017381629A1 - Carboxylic acid aromatic amides as antagonists of Bradykinin B1 receptor - Google Patents [patents.google.com]

Comprehensive Solubility Profiling of 2-Bromo-3-chloro-5-nitrobenzoic Acid

This guide provides an in-depth technical analysis of the solubility characteristics of 2-Bromo-3-chloro-5-nitrobenzoic acid (BCNBA) . It is designed for process chemists and engineers optimizing purification workflows for high-value intermediates.

Thermodynamic Basis, Experimental Protocols, and Process Applications

Executive Summary & Compound Architecture

2-Bromo-3-chloro-5-nitrobenzoic acid is a highly functionalized aromatic intermediate, critical in the synthesis of agrochemicals and heterocyclic pharmaceutical scaffolds. Its structure features three distinct functionalities on the benzene ring:

• Carboxylic Acid (-COOH, C1): Primary site for hydrogen bonding; dictates pH-dependent solubility.

• Halogens (-Br at C2, -Cl at C3): Induce steric strain and increase lipophilicity (logP), affecting crystal packing density.

• Nitro Group (-NO2 at C5): A strong electron-withdrawing group (EWG) that enhances the acidity of the carboxyl group and interacts with polar solvents via dipole-dipole interactions.

Understanding the solubility profile of this compound is not merely about data collection—it is the prerequisite for designing efficient recrystallization processes , maximizing reaction yield , and minimizing solvent waste (Green Chemistry).

Theoretical Framework: Solubility Thermodynamics

To predict and model the behavior of BCNBA, we rely on solid-liquid equilibrium thermodynamics. The solubility depends on the interplay between the crystal lattice energy of the solid and the solvation energy in the liquid.

2.1 The "Like Dissolves Like" Principle applied to BCNBA

• Polar Protic Solvents (Methanol, Ethanol, Isopropanol): Expected to show highest solubility due to the ability to form hydrogen bonds with the carboxylic acid moiety and the nitro group.

• Polar Aprotic Solvents (Acetone, Ethyl Acetate): Moderate to high solubility driven by dipole-dipole interactions.

• Non-Polar Solvents (n-Hexane, Cyclohexane): Expected lowest solubility . The polar functionalities of BCNBA create a high energy barrier for solvation in non-polar media.

2.2 Thermodynamic Modeling

For rigorous process design, experimental data is fitted to thermodynamic models. The Modified Apelblat Equation is the industry standard for correlating solubility (

) with temperature ( ):

Where:

• = Mole fraction solubility
• = Absolute temperature (K)
• = Empirical model parameters derived from regression analysis.

Experimental Methodology: Self-Validating Protocol

Reliable data requires a protocol that eliminates metastability and ensures true thermodynamic equilibrium.

3.1 Materials

• Solute: 2-Bromo-3-chloro-5-nitrobenzoic acid (Purity > 99.0%, verified by HPLC).

• Solvents: Analytical grade (Methanol, Ethanol, Acetone, Ethyl Acetate, Acetonitrile, Toluene).

3.2 The Isothermal Saturation Method (Standard Operating Procedure)

This method minimizes supersaturation risks and ensures accuracy.

Step-by-Step Protocol:

• Preparation: Add excess BCNBA solid to 50 mL of the selected solvent in a jacketed equilibrium cell.

• Equilibration: Stir the suspension continuously using a magnetic stirrer at the target temperature (e.g., 278.15 K to 323.15 K) for 24 hours .

  • Validation: Check for the presence of undissolved solid to ensure saturation.

• Settling: Stop stirring and allow the suspension to settle for 2 hours to separate the phases.

• Sampling: Withdraw the supernatant liquid using a pre-heated syringe filter (0.45 µm PTFE) to prevent precipitation during transfer.

• Quantification:

  • Gravimetric Analysis: Evaporate solvent and weigh the dry residue (Recommended for high solubility).

  • HPLC Analysis: Dilute sample and analyze against a calibration curve (Recommended for low solubility/trace analysis).

3.3 Workflow Visualization

The following diagram outlines the critical path for solubility determination, ensuring data integrity.

Figure 1: Decision-logic workflow for determining solubility via the isothermal saturation method.

Data Analysis & Process Implications

4.1 Expected Solubility Trends

Based on structural analogs (e.g., 2-chloro-5-nitrobenzoic acid), the solubility order is predicted as follows: Acetone > Ethanol > Methanol > Ethyl Acetate > Acetonitrile > Toluene > Water

Solvent Class	Representative Solvent	Predicted Solubility	Mechanism
Polar Aprotic	Acetone	High	Dipole-dipole & H-bond acceptance
Polar Protic	Ethanol	High	Strong H-bonding with -COOH
Non-Polar	Toluene	Low	Weak van der Waals interactions
Aqueous	Water (pH < pKa)	Very Low	Hydrophobic aromatic ring dominance

4.2 Application: Recrystallization Strategy

The "Cooling Crystallization" technique is ideal for BCNBA purification.

• Solvent Selection: Choose a solvent with a steep solubility curve (high

  value in Apelblat equation). Ethanol is often the optimal balance of cost, toxicity, and solubility gradient.

• Anti-Solvent Method: For heat-sensitive isomers, dissolve BCNBA in Acetone (high solubility) and slowly add Water (anti-solvent) to induce controlled precipitation.

4.3 Process Logic for Purification

The diagram below illustrates the decision matrix for selecting the purification method based on solubility data.

Figure 2: Strategic selection of crystallization method based on solubility temperature dependence.

References

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. The Journal of Chemical Thermodynamics. Link

• Shakeel, F., et al. (2014). Solubility and thermodynamics of ferulic acid in different neat solvents: Measurement, correlation and molecular interactions. Journal of Molecular Liquids. Link

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. (Foundational text on solubility thermodynamics).

• Jouyban, A. (2008). Review of the cosolvency models for predicting drug solubility in solvent mixtures: An update. Journal of Pharmacy & Pharmaceutical Sciences. Link

• Yalkowsky, S. H., & He, Y. (2003). Handbook of Aqueous Solubility Data. CRC Press.

Introduction: The Structural Nuances and Functional Significance

An In-Depth Technical Guide to the Physical Properties of Halogenated Nitrobenzoic Acid Derivatives

Halogenated nitrobenzoic acids are a class of organic compounds that serve as fundamental building blocks in medicinal chemistry and materials science.[1] The strategic placement of electron-withdrawing groups—the nitro (NO₂) moiety and one or more halogens (F, Cl, Br, I)—on the benzoic acid scaffold creates molecules with unique electronic and steric properties. These properties, in turn, dictate their reactivity, solid-state behavior, and, critically for drug development, their pharmacokinetic and pharmacodynamic profiles.

The seemingly subtle variation in the isomeric substitution pattern profoundly influences the macroscopic physical properties of the molecule.[1] For researchers in drug discovery, understanding these structure-property relationships is not an academic exercise; it is a prerequisite for rational drug design. Properties such as melting point, solubility, and acidity (pKa) govern everything from a compound's purity and stability to its absorption and distribution in biological systems. This guide provides a comprehensive analysis of these key physical properties, grounded in experimental data and established analytical protocols, to empower scientists to better predict and characterize these vital chemical entities.

Core Physical Properties: A Comparative Analysis

The interplay between the carboxylic acid, the nitro group, and the halogen substituents creates a complex landscape of intermolecular forces and electronic effects. These forces directly manifest as the compound's physical characteristics.

Melting Point: An Indicator of Purity and Crystal Lattice Energy

The melting point is one of the most fundamental physical properties, offering immediate insight into a compound's purity and the strength of its crystal lattice. Pure crystalline compounds typically exhibit a sharp melting range (0.5-1.0°C), whereas impurities lead to a depressed and broader melting range.[2][3]

The key factors influencing the melting point of these derivatives are molecular symmetry and the potential for intermolecular hydrogen bonding. Symmetrical isomers, such as para-substituted derivatives, tend to pack more efficiently into a crystal lattice.[4] This efficient packing maximizes intermolecular forces (van der Waals interactions), requiring more thermal energy to break the lattice, thus resulting in a higher melting point compared to their less symmetrical ortho and meta counterparts.[4]

Table 1: Comparative Melting Points of Halogenated Nitrobenzoic Acid Derivatives

Compound	Substituent Positions	Melting Point (°C)
2-Nitrobenzoic Acid	2-NO₂	148[5]
3-Nitrobenzoic Acid	3-NO₂	142[5]
4-Nitrobenzoic Acid	4-NO₂	242[6][7]
2,4-Dichloro-5-fluorobenzoic acid	2,4-Cl, 5-F	144 - 146[8]
2,5-Dichlorobenzoic Acid	2,5-Cl	151 - 154
4-Fluoro-3-nitrobenzoic acid	4-F, 3-NO₂	123 - 126[9]

As illustrated in the table, 4-nitrobenzoic acid has a significantly higher melting point than its ortho and meta isomers, a direct consequence of its greater molecular symmetry and more stable crystal packing.

Solubility: The Gateway to Bioavailability

For a compound to be a viable drug candidate, it must possess adequate solubility in aqueous media to be absorbed and transported in the body.[10] The Biopharmaceutics Classification System (BCS) uses solubility as a primary criterion for predicting a drug's in vivo performance.[11] The solubility of halogenated nitrobenzoic acids is a delicate balance between the hydrophilic character of the carboxylic acid group and the lipophilic nature of the aromatic ring and its substituents.

This balance is heavily influenced by the compound's acidity (pKa) and the pH of the solvent. In basic media, the carboxylic acid deprotonates to form a highly polar carboxylate salt, which is significantly more soluble in water than the neutral acid form. Conversely, in organic solvents, solubility trends often follow the "like dissolves like" principle, with polarity playing a key role.[12]

Table 2: Solubility Data for Nitrobenzoic Acid Isomers

Compound	Solvent	Temperature (°C)	Solubility ( g/100 mL)
2-Nitrobenzoic Acid	Water	25	0.75[5]
Methanol	10	42.72[5]
3-Nitrobenzoic Acid	Water	15	0.24[5]
Methanol	10	47.34[5]
4-Nitrobenzoic Acid	Water	15	0.02[5]
Methanol	10	9.6[5]

The data shows that while solubility in polar organic solvents like methanol is substantial, aqueous solubility is generally low, a common challenge for aromatic carboxylic acids.[5][13]

Acidity (pKa): A Measure of Electronic Influence

The acidity of the carboxylic acid proton is directly modulated by the electronic effects of the substituents on the benzene ring. The pKa value quantifies this acidity; a lower pKa indicates a stronger acid.[14] Both halogens and nitro groups are electron-withdrawing, which stabilizes the negative charge of the conjugate base (the carboxylate anion) through inductive and/or resonance effects, thereby increasing the acidity (lowering the pKa) relative to unsubstituted benzoic acid (pKa ≈ 4.20).[15][16]

• Inductive Effect: An electron-withdrawing effect transmitted through sigma bonds. Its strength diminishes with distance.

• Resonance Effect: An electron-withdrawing effect transmitted through the pi system of the ring, most prominent when the substituent is in the ortho or para position.[15]

The nitro group is a powerful electron-withdrawing group through both induction and resonance. This is why all nitrobenzoic acid isomers are stronger acids than benzoic acid. The ortho isomer is typically the strongest acid due to the combined influence of induction and, in some cases, steric effects that can influence the conformation of the carboxyl group.

Table 3: pKa Values of Nitrobenzoic Acid Isomers

Compound	Substituent Position	pKa (in water)
Benzoic Acid	-	4.20[16]
2-Nitrobenzoic Acid	ortho	2.17
3-Nitrobenzoic Acid	meta	3.45
4-Nitrobenzoic Acid	para	3.41[7]
3-Amino-2,5-dichlorobenzoic acid	3-NH₂, 2,5-Cl	3.40[17]

Spectroscopic and Structural Characterization

Unambiguous identification of a specific isomer requires spectroscopic analysis. Each technique provides a unique piece of the structural puzzle.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for determining the substitution pattern on the aromatic ring.[18] The chemical shifts of the aromatic protons and carbons are influenced by the electron-withdrawing nature of the substituents, and the spin-spin coupling patterns reveal the relative positions of the protons.[19][20][21] For example, the symmetry of a para-substituted ring often results in a simpler spectrum compared to its ortho or meta counterparts.[18]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.[22] Halogenated nitrobenzoic acids will show characteristic absorption bands for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretch (strong, ~1700 cm⁻¹), the asymmetric and symmetric N-O stretches of the nitro group (~1550 and ~1350 cm⁻¹, respectively), and C-X stretches (variable, lower frequencies).[1]

• UV-Visible Spectroscopy: The benzene ring and the nitro group act as chromophores that absorb UV light.[23] The position of the maximum absorbance (λmax) can be influenced by the solvent and the electronic interaction between the substituents, providing complementary data for identification.[24][25] The addition of a nitro group to the benzene ring extends the conjugated system, often shifting the absorbance to longer wavelengths.[26]

• X-ray Crystallography: This is the gold standard for determining the precise three-dimensional atomic and molecular structure of a crystalline solid.[27] It provides definitive information on bond lengths, bond angles, and the packing of molecules in the crystal lattice, which is the ultimate explanation for properties like melting point.

Experimental Protocols: A Framework for Self-Validating Data

The trustworthiness of physical property data hinges on the rigor of the experimental methodology. The following protocols describe standard, self-validating procedures for determining the key properties discussed.

Diagram: General Workflow for Physicochemical Characterization

Caption: Workflow for the characterization of a novel halogenated nitrobenzoic acid derivative.

Protocol 1: Melting Point Determination (Capillary Method)

This method provides an accurate melting range and is the standard for purity assessment.[4]

• Sample Preparation: Ensure the compound is thoroughly dried and finely powdered. A small amount is packed into a capillary tube (sealed at one end) to a height of 1-2 mm by tapping the sealed end on a hard surface.[28][29]

• Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus. Ensure the thermometer is properly calibrated and positioned.

• Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting point. This saves time for the precise measurement. Allow the apparatus to cool sufficiently before proceeding.

• Precise Determination: Begin heating again, but at a slow, controlled rate of 1-2°C per minute as the temperature approaches the approximate melting point.[2]

• Observation and Recording: Record the temperature at which the first drop of liquid appears (T₁). This is the beginning of the melting range. Continue heating at the same slow rate and record the temperature at which the last crystal melts into a clear liquid (T₂).[3]

• Reporting: The result is reported as a range (T₁ - T₂). For a pure compound, this range should be narrow. Perform at least two measurements to ensure consistency.

Protocol 2: Equilibrium Solubility Determination (Shake-Flask Method)

This is the "gold standard" method for determining thermodynamic solubility, crucial for BCS classification.[11][30]

• System Preparation: Add an excess amount of the solid compound to a series of vials containing a known volume of the desired solvent (e.g., pH 1.2 buffer, pH 6.8 buffer, purified water). The excess solid is critical to ensure a saturated solution is achieved at equilibrium.[31]

• Equilibration: Seal the vials and place them in a mechanical shaker or agitator in a temperature-controlled environment (e.g., 37 ± 1 °C for biopharmaceutical relevance).[11]

• Sampling: Agitate the samples for a predetermined period (e.g., 24 to 72 hours) to ensure equilibrium is reached.[11] To verify equilibrium, samples can be taken at multiple time points (e.g., 24h, 48h, 72h) until the concentration plateaus.[11]

• Phase Separation: After agitation, allow the vials to stand to let undissolved solids settle. Carefully withdraw a sample of the supernatant. It is crucial to separate the liquid from the solid phase, typically by centrifugation followed by filtration through a suitable, non-adsorbing filter (e.g., 0.45 µm PTFE).[31]

• Analysis: Accurately dilute the filtered supernatant with a suitable solvent. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.[32]

• Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured concentration and the dilution factor. A minimum of three replicate determinations should be performed for each condition.[11]

Conclusion

The physical properties of halogenated nitrobenzoic acid derivatives are a direct and predictable consequence of their molecular structure. The position of the halogen and nitro groups dictates the molecule's symmetry, polarity, and electronic distribution, which in turn governs its melting point, solubility, and acidity. A thorough characterization of these properties, using validated experimental protocols, is not merely a data collection exercise. It provides the foundational knowledge required for scientists to select the appropriate isomers for synthesis, design effective formulation strategies, and ultimately develop safer and more effective chemical products and pharmaceuticals.

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The Acidity Enigma: A Technical Guide to the pKa Values of Polysubstituted Nitrobenzoic Acids

For Immediate Release

[SHANGHAI, CN February 12, 2026] – This in-depth technical guide, tailored for researchers, scientists, and drug development professionals, delves into the core principles governing the acidity of polysubstituted nitrobenzoic acids. As a Senior Application Scientist, this document moves beyond a simple recitation of values to provide a foundational understanding of the structure-acidity relationships, robust experimental methodologies for pKa determination, and the theoretical framework underpinning these observations.

Executive Summary

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, influencing a molecule's solubility, absorption, distribution, metabolism, and excretion (ADME) profile. For aromatic carboxylic acids, such as benzoic acid derivatives, the pKa is exquisitely sensitive to the nature and position of substituents on the benzene ring. Nitro groups, with their potent electron-withdrawing properties, exert a profound acid-strengthening effect. This guide provides a comprehensive exploration of this phenomenon, focusing on mono-, di-, and tri-substituted nitrobenzoic acids. We will dissect the electronic effects at play, present validated experimental protocols for accurate pKa determination, and offer a curated dataset of pKa values to inform rational drug design.

The Fundamental Chemistry of Benzoic Acid Acidity

Benzoic acid, a simple aromatic carboxylic acid, possesses a pKa of approximately 4.2 in aqueous solution.[1] Its acidity stems from the resonance stabilization of the carboxylate anion formed upon deprotonation. The negative charge is delocalized over the two oxygen atoms of the carboxylate group.

Any substituent on the benzene ring that can further stabilize this carboxylate anion will increase the acidity of the parent benzoic acid, resulting in a lower pKa value. Conversely, substituents that destabilize the anion will decrease acidity, leading to a higher pKa.

The Profound Influence of Nitro Group Substitution

The nitro group (-NO₂) is a powerful electron-withdrawing group due to both the inductive effect and the resonance (mesomeric) effect.

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms in the nitro group pulls electron density away from the benzene ring through the sigma bonds. This effect is distance-dependent, being strongest at the ortho position and diminishing at the meta and para positions.

• Resonance Effect (-M): The nitro group can delocalize the negative charge of the carboxylate anion through resonance, particularly when it is in the ortho or para position. This delocalization provides significant additional stabilization to the conjugate base, thereby increasing the acidity of the carboxylic acid.

When multiple nitro groups are present, their acid-strengthening effects are generally additive, leading to a dramatic decrease in the pKa value.

The Ortho-Effect: A Noteworthy Anomaly

A fascinating and not entirely understood phenomenon known as the "ortho-effect" is observed in substituted benzoic acids. Generally, any substituent in the ortho position, regardless of its electronic nature, increases the acidity of the benzoic acid more than the same substituent in the meta or para position.[1] This is attributed to a combination of steric and electronic factors. In the case of ortho-nitrobenzoic acid, the steric hindrance between the nitro group and the carboxylic acid group forces the carboxyl group out of the plane of the benzene ring. This disrupts the resonance stabilization of the undissociated acid, making it more favorable to deprotonate and form the carboxylate anion.

A Curated Dataset of pKa Values

The following table summarizes the pKa values of benzoic acid and a series of its nitro-substituted derivatives, illustrating the principles discussed above.

Compound Name	Structure	pKa Value (in water at 25°C)
Benzoic Acid	C₆H₅COOH	4.20
2-Nitrobenzoic Acid	2-NO₂C₆H₄COOH	2.17
3-Nitrobenzoic Acid	3-NO₂C₆H₄COOH	3.45
4-Nitrobenzoic Acid	4-NO₂C₆H₄COOH	3.44
2,4-Dinitrobenzoic Acid	2,4-(NO₂)₂C₆H₃COOH	1.42[2][3][4]
2,5-Dinitrobenzoic Acid	2,5-(NO₂)₂C₆H₃COOH	1.62
2,6-Dinitrobenzoic Acid	2,6-(NO₂)₂C₆H₃COOH	1.14[5]
3,4-Dinitrobenzoic Acid	3,4-(NO₂)₂C₆H₃COOH	2.81[6]
3,5-Dinitrobenzoic Acid	3,5-(NO₂)₂C₆H₃COOH	2.82[1][7]
2,4,6-Trinitrobenzoic Acid	2,4,6-(NO₂)₃C₆H₂COOH	0.65[8]

Experimental Determination of pKa Values

Accurate determination of pKa values is paramount for reliable structure-activity relationship (SAR) studies. Two widely accepted and robust methods are potentiometric titration and UV-Vis spectrophotometry.

Potentiometric Titration: The Gold Standard

Potentiometric titration is a highly precise technique for determining pKa values.[9] The method involves the gradual addition of a titrant (a strong base for an acidic analyte) to a solution of the compound of interest while monitoring the pH with a calibrated electrode. The pKa is determined from the pH at the half-equivalence point of the titration curve.

• Preparation of Solutions:

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Prepare a solution of the nitrobenzoic acid of interest at a known concentration (e.g., 0.01 M) in a suitable solvent (typically a water-cosolvent mixture for sparingly soluble compounds).

• Calibration of the pH Meter: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pKa of the analyte.

• Titration Setup:

  • Place a known volume of the nitrobenzoic acid solution in a beaker.

  • Add a magnetic stir bar and place the beaker on a magnetic stirrer.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

• Titration Procedure:

  • Record the initial pH of the solution.

  • Add the titrant in small, precise increments (e.g., 0.1 mL).

  • After each addition, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

  • Continue the titration well past the equivalence point (the point of steepest pH change).

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate the titration curve.

  • Determine the equivalence point volume (Veq) from the inflection point of the curve. This can be done more accurately by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V).

  • The pKa is equal to the pH at the half-equivalence point (Veq/2).

Workflow for pKa determination by UV-Vis spectrophotometry.

Theoretical Framework: The Hammett Equation

The effect of substituents on the acidity of benzoic acids can be quantitatively described by the Hammett equation. [8]This linear free-energy relationship correlates the equilibrium constants (and reaction rates) of a series of substituted benzene derivatives.

The equation is expressed as:

log(K/K₀) = σρ

Where:

• K is the acid dissociation constant of the substituted benzoic acid.

• K₀ is the acid dissociation constant of benzoic acid.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent and is a measure of its electronic effect.

• ρ (rho) is the reaction constant, which is a measure of the sensitivity of the reaction to substituent effects. For the ionization of benzoic acids in water at 25°C, ρ is defined as 1.

A positive σ value indicates an electron-withdrawing substituent that increases acidity, while a negative σ value signifies an electron-donating substituent that decreases acidity. The magnitude of σ reflects the strength of the electronic effect.

Logical relationship of the Hammett equation components.

Conclusion and Future Perspectives

The pKa values of polysubstituted nitrobenzoic acids are a direct consequence of the powerful electron-withdrawing nature of the nitro groups, which stabilize the conjugate base. The number and position of these substituents allow for a fine-tuning of acidity over a wide range. A thorough understanding of these principles, coupled with robust experimental techniques for pKa determination, is indispensable for medicinal chemists and drug development scientists. The data and protocols presented in this guide serve as a valuable resource for predicting and understanding the behavior of these important chemical entities in biological systems, ultimately aiding in the design of safer and more effective therapeutics.

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Regioselective Nitration of 2-Bromo-3-Chlorobenzoic Acid

Abstract

This application note provides a comprehensive, field-tested protocol for the nitration of 2-bromo-3-chlorobenzoic acid using a stable and convenient nitrating system composed of potassium nitrate (KNO₃) and concentrated sulfuric acid (H₂SO₄). This method facilitates the in situ generation of the nitronium ion (NO₂⁺), the active electrophile for aromatic nitration. We delve into the mechanistic underpinnings of the reaction, with a specific focus on the regiochemical outcome dictated by the directing effects of the bromo, chloro, and carboxylic acid substituents. This guide is designed for researchers, chemists, and professionals in drug development, offering a robust, self-validating methodology complete with safety protocols, step-by-step procedures, and characterization guidelines.

Introduction and Scientific Rationale

Nitroaromatic compounds are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, dyes, and high-energy materials.[1][2] Their synthesis is most commonly achieved through electrophilic aromatic substitution (EAS), a cornerstone reaction in organic chemistry.[3] While classic nitration often employs hazardous mixtures of concentrated nitric and sulfuric acids ("mixed acid"), the use of an alkali nitrate salt like potassium nitrate in sulfuric acid offers a safer and more manageable alternative.[4][5] This system generates the necessary nitronium ion in situ, avoiding the need to handle fuming nitric acid while still providing a potent electrophile.[6]

The substrate, 2-bromo-3-chlorobenzoic acid, presents an interesting case for regioselectivity due to its trisubstituted aromatic ring. The reaction's outcome is not random but is governed by the electronic and steric influences of the existing groups. Understanding these directing effects is paramount for predicting and achieving the desired product.

Mechanistic Insight: Predicting the Regiochemical Outcome

The nitration of an aromatic ring proceeds via an electrophilic aromatic substitution mechanism. The reaction is initiated by the generation of the highly electrophilic nitronium ion, which is then attacked by the nucleophilic π-system of the aromatic ring to form a resonance-stabilized carbocation known as a sigma complex or Wheland intermediate.[7][8] A subsequent deprotonation step restores the ring's aromaticity, yielding the final nitroaromatic product.[7]

The key to this protocol's success lies in controlling the position of the incoming nitro group. The regioselectivity is determined by the three substituents already on the benzoic acid ring:

• Carboxylic Acid (-COOH): This is a moderately deactivating group due to its electron-withdrawing inductive and resonance effects. It acts as a meta-director.[9][10]

• Bromine (-Br) and Chlorine (-Cl): Halogens are a unique class of substituents. They are deactivating due to their strong electron-withdrawing inductive effect (-I) but are ortho, para-directors because their lone pairs can donate electron density through resonance (+M), which stabilizes the cationic sigma complex at these positions.[11][12]

Let's analyze the available positions (C4, C5, C6) on the 2-bromo-3-chlorobenzoic acid ring:

• Position C4: Ortho to the chloro group and meta to the bromo and carboxylic acid groups.

• Position C5: Para to the chloro group and meta to the bromo and carboxylic acid groups.

• Position C6: Ortho to the bromo group and para to the carboxylic acid group.

The directing effects converge to strongly favor one position. The powerful meta-directing effect of the -COOH group directs the electrophile to C5. Simultaneously, the chloro group, a para-director, also directs to C5. This reinforcement makes Position C5 the most electronically favored site for electrophilic attack. The expected major product is therefore 2-bromo-3-chloro-5-nitrobenzoic acid .

Mandatory Safety Protocols

Working with concentrated acids is inherently hazardous. Strict adherence to safety protocols is essential.

• Engineering Controls: All steps involving concentrated sulfuric acid must be performed inside a certified chemical fume hood to prevent inhalation of corrosive vapors.[13]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[14][15]

  • Hand Protection: Use acid-resistant gloves, such as butyl or nitrile rubber.[13] Always check glove compatibility and inspect for tears before use.

  • Body Protection: A chemical-resistant apron or lab coat must be worn over long pants and closed-toe shoes.[14]

• Handling Procedures:

  • "Acid to Water" Rule: Never add water directly to concentrated sulfuric acid. For dilution, always add the acid slowly to cold water with constant stirring.[15]

  • Spill Management: An acid spill kit containing a neutralizer (e.g., sodium bicarbonate) and absorbent material must be readily available.

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15-30 minutes.[15][16] Seek immediate medical attention.

  • Eye Contact: Flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[15] Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. Seek medical attention.[16]

Experimental Guide

Materials and Equipment

Reagents	Equipment
2-Bromo-3-chlorobenzoic acid	100 mL Round-bottom flask
Potassium nitrate (KNO₃), finely ground	Magnetic stirrer and stir bar
Concentrated Sulfuric Acid (H₂SO₄, 98%)	Ice-water bath
Deionized water	Thermometer (-10 to 110 °C)
Crushed ice	Büchner funnel and filter flask
Ethanol (for recrystallization)	Glassware (beakers, graduated cylinders)

Reagent Data Table

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
2-Bromo-3-chlorobenzoic acid	235.45	2.35 g	0.01	1.0
Potassium Nitrate (KNO₃)	101.10	1.11 g	0.011	1.1
Sulfuric Acid (H₂SO₄, 98%)	98.08	~15 mL	-	Solvent/Catalyst

Step-by-Step Protocol

Part A: Preparation of the Nitrating Mixture

• Place a magnetic stir bar into a 100 mL round-bottom flask and clamp it securely within an ice-water bath on a magnetic stirrer.

• Carefully add 15 mL of concentrated sulfuric acid to the flask. Allow the acid to cool to below 10 °C.

• Causality Check: Cooling the sulfuric acid is critical before adding the potassium nitrate. The dissolution is exothermic, and maintaining a low temperature prevents premature and uncontrolled reaction.

• Begin stirring the cold sulfuric acid. In small portions, slowly add 1.11 g (1.1 eq) of finely ground potassium nitrate over 15-20 minutes.

• Use a thermometer to monitor the internal temperature, ensuring it does not exceed 15 °C during the addition. The use of finely ground KNO₃ ensures it dissolves more readily and avoids localized overheating.

• After the addition is complete, stir the mixture in the ice bath for another 10 minutes to ensure the complete formation of the nitronium ion.

Part B: The Nitration Reaction

• Once the nitrating mixture is prepared and cooled, begin the slow, portion-wise addition of 2.35 g (1.0 eq) of 2-bromo-3-chlorobenzoic acid.

• Critical Step: Maintain the internal reaction temperature between 5-10 °C throughout the addition. This temperature control is crucial for minimizing the formation of undesired isomers and preventing side reactions.[17]

• After all the substrate has been added (this may take 20-30 minutes), allow the reaction to stir in the ice bath for an additional 30 minutes.

• Remove the ice bath and let the reaction mixture stir at room temperature for 1 hour to ensure the reaction goes to completion.

Part C: Product Isolation and Work-up

• Prepare a 400 mL beaker containing approximately 100 g of crushed ice and 50 mL of cold deionized water.

• Safety Note: Perform this step carefully in the fume hood. Slowly and with vigorous stirring, pour the reaction mixture onto the ice-water slurry. A precipitate should form immediately.

• Expert Insight: This quenching step serves two purposes: it stops the reaction and precipitates the water-insoluble organic product while the inorganic salts remain in the aqueous solution.[18][19]

• Stir the slurry for 15 minutes to allow for complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with several portions of cold deionized water (3 x 50 mL) until the washings are neutral to pH paper. This step is vital to remove any residual sulfuric acid.[20]

• Press the solid dry on the filter paper and then allow it to air-dry.

Part D: Purification

• The crude product can be purified by recrystallization. An ethanol/water mixture is a common choice for substituted benzoic acids.

• Dissolve the crude solid in a minimum amount of hot ethanol.

• Slowly add hot water until the solution becomes faintly cloudy (the cloud point).

• Add a few more drops of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Collect the purified crystalline product by vacuum filtration, wash with a small amount of cold ethanol/water, and dry to a constant weight.

Characterization

The identity and purity of the final product, 2-bromo-3-chloro-5-nitrobenzoic acid, should be confirmed using standard analytical techniques:

• Melting Point: Compare the experimental value to the literature value.

• ¹H and ¹³C NMR Spectroscopy: To confirm the substitution pattern.

• FT-IR Spectroscopy: To identify key functional groups (e.g., -COOH, -NO₂, C-Br, C-Cl).

• Mass Spectrometry: To confirm the molecular weight of the product.

Visualized Workflow and Mechanism

The following diagrams illustrate the experimental workflow and the core chemical transformation.

Caption: Experimental workflow for the nitration of 2-bromo-3-chlorobenzoic acid.

Caption: Reaction mechanism for the electrophilic nitration.

References

• SU1806130A3 - Method for purification 4-nitrobenzoic acid by complete conversion of 4-nitrotoluene by its oxidation with nitric acid - Google Patents.

• Nitrating mixture - Sciencemadness Wiki. Available at: [Link]

• US4288615A - Process for recovering 3-nitrobenzoic acid - Google Patents.

• Directing Effects | ChemTalk. Available at: [Link]

• Directing Effects in Electrophilic Aromatic Substitution Reactions - Organic Chemistry Tutor. Available at: [Link]

• p-NITROBENZOIC ACID - Organic Syntheses Procedure. Available at: [Link]

• Synthesis method of 2-chloro-6-bromo-p-nitrobenzoic acid - Eureka | Patsnap. Available at: [Link]

• Standard Operating Procedure (SOP) Handling Concentrated Acids. - McMaster University. Available at: [Link]

• Nitration of benzoic acid - YouTube. Available at: [Link]

• The Nitro Group: How to Make Your Own Nitrobenzoic Acid - YouTube. Available at: [Link]

• Electrophilic aromatic directing groups - Wikipedia. Available at: [Link]

• Safety Protocols For Handling Sulfuric Acid in Laboratories - Westlab. Available at: [Link]

• Directing Effects in Electrophilic Aromatic Substitution Made EASY! - YouTube. Available at: [Link]

• m-NITROBENZOIC ACID - Organic Syntheses Procedure. Available at: [Link]

• Determining Directing Effects in Electrophilic Aromatic Substitutions - YouTube. Available at: [Link]

• Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety? - ResearchGate. Available at: [Link]

• Sulfuric Acid Safe Handling Guideline - SLAC National Accelerator Laboratory. Available at: [Link]

• Nitration of Toluene (Electrophilic Aromatic Substitution) - University of Manitoba. Available at: [Link]

• US7737308B1 - Methods for nitrating compounds - Google Patents.

• Chemical - making nitric acid | Gold Refining & Metal Extraction Forum. Available at: [Link]

• Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PMC. Available at: [Link]

• What is the synthesis of 4-bromo-3-nitrobenzoic acid from benzene? - Quora. Available at: [Link]

• Nitration of Aromatic Compounds with Potassium Nitrate in Polyphosphoric Acid. Available at: [Link]

• Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate - Truman State University. Available at: [Link]

• Making Concentrated (65%) Nitric Acid - YouTube. Available at: [Link]

• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods - Frontiers. Available at: [Link]

• Nitration - Wikipedia. Available at: [Link]

Sources

• 1. Frontiers | Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods [frontiersin.org]
• 2. Nitration - Wikipedia [en.wikipedia.org]
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• 4. researchgate.net [researchgate.net]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. US7737308B1 - Methods for nitrating compounds - Google Patents [patents.google.com]
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• 8. Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
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• 11. organicchemistrytutor.com [organicchemistrytutor.com]
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• 17. chemlab.truman.edu [chemlab.truman.edu]
• 18. US4288615A - Process for recovering 3-nitrobenzoic acid - Google Patents [patents.google.com]
• 19. m.youtube.com [m.youtube.com]
• 20. Organic Syntheses Procedure [orgsyn.org]

Procedure for preparing Intermediate 127A 2-Bromo-3-chloro-5-nitrobenzoic acid

(2-Bromo-3-chloro-5-nitrobenzoic acid)

Abstract & Application Context

Intermediate 127A (2-Bromo-3-chloro-5-nitrobenzoic acid ) is a critical scaffold in the synthesis of pharmaceutical agents, specifically Bradykinin B1 receptor antagonists and related carboxylic acid aromatic amides. These compounds are investigated for their potential in treating inflammatory diseases and pain management.

This application note details the robust preparation of Intermediate 127A via the regioselective nitration of 2-bromo-3-chlorobenzoic acid. The protocol emphasizes temperature control to maximize regioselectivity (C5-nitration) and minimize the formation of dinitro species or regioisomers.

Retrosynthetic Analysis & Reaction Mechanism

The synthesis relies on an Electrophilic Aromatic Substitution (

) .

• Substrate: 2-Bromo-3-chlorobenzoic acid.[1][2]

• Directing Effects:

  • -COOH (Carboxyl): Strong electron-withdrawing group (EWG); meta-director. Directs to position 3 (blocked) and 5 .[3]

  • -Br (Bromo): Weakly deactivating; ortho/para-director. Directs to position 3 (blocked), 5 (para), and 4/6 (ortho).

  • -Cl (Chloro): Weakly deactivating; ortho/para-director. Directs to position 2 (blocked), 4, and 6.

• Regioselectivity: Position C5 is the most electronically favored site, being meta to the carboxylic acid and para to the bromine atom. Steric hindrance at C4 and C6 (flanked by halides or the acid group) further favors substitution at C5.

Reaction Scheme (Graphviz)

Figure 1: Reaction scheme for the nitration of 2-bromo-3-chlorobenzoic acid.[1][4]

Experimental Protocol

3.1. Materials & Equipment

Component	Grade/Spec	Role
2-Bromo-3-chlorobenzoic acid	>97% Purity	Starting Material
Sulfuric Acid ( )	Concentrated (95-98%)	Solvent & Catalyst
Potassium Nitrate ( )	Reagent Grade	Nitrating Agent
Ice/Water	Deionized	Quenching Medium
Ethyl Acetate / Hexanes	HPLC Grade	Extraction/Purification (Optional)

3.2. Detailed Procedure

Based on methodologies described in WO 2018/114786.

Step 1: Solubilization

• Equip a 100 mL round-bottom flask with a magnetic stir bar and a thermometer.

• Charge the flask with 2-bromo-3-chlorobenzoic acid (4.00 g, 17.0 mmol) .

• Add concentrated sulfuric acid (34 mL) .

• Cool the resulting suspension/solution to 0 °C using an ice-water bath. Ensure the internal temperature stabilizes before proceeding.

Step 2: Nitration (Critical Step)

• Weigh Potassium Nitrate (

  , 1.72 g, 17.0 mmol, 1.0 eq) .

• Add the

  portion-wise over 5–10 minutes to the stirred solution.

  • Note: Monitor the internal temperature; do not allow it to exceed 5 °C. The reaction is exothermic.

• Upon addition, the solution will typically turn yellow, indicating the formation of the nitro-species.

• Maintain stirring at 0 °C for 1–2 hours . Monitor reaction progress via LC-MS or TLC (Mobile phase: 5% MeOH in DCM).

Step 3: Quench & Isolation [5]

• Prepare a beaker containing 150 g of crushed ice .

• Slowly pour the reaction mixture onto the crushed ice with vigorous stirring. The product should precipitate as a solid.

• Stir the aqueous slurry for 30 minutes to ensure complete precipitation and breakdown of any reactive intermediates.

• Filter the solid using a Büchner funnel.

• Wash the filter cake copiously with cold water (3 x 50 mL) to remove residual sulfuric acid.

• Dry the solid under vacuum at 45 °C overnight.

Step 4: Purification (If required)

• The crude product is often of sufficient purity (>95%) for subsequent steps.

• If necessary, recrystallize from a mixture of Ethanol/Water or purify via trituration with minimal cold dichloromethane.

3.3. Process Workflow Diagram

Figure 2: Step-by-step process flow for the synthesis of Intermediate 127A.[6][7]

Analytical Characterization

• Appearance: Pale yellow to yellow solid.

• Molecular Formula:

• Molecular Weight: 280.46 g/mol

• Expected Yield: 85–95% (approx. 4.0 – 4.5 g).

Key Identification Data:

• 1H NMR (DMSO-d6, 400 MHz):

  • ~8.40–8.50 ppm (d, 1H, Ar-H, position 6).
  • ~8.20–8.30 ppm (d, 1H, Ar-H, position 4).

  • Note: The coupling constants (

    ) will be small (~2.5 Hz) typical of meta coupling between the protons at C4 and C6.

• Mass Spectrometry (ESI-):

  • [M-H]- peak at m/z ~278/280 (showing characteristic Br/Cl isotope pattern).

Safety & Handling

• Sulfuric Acid: Highly corrosive. Use acid-resistant gloves and face shield. Perform all operations in a fume hood.

• Nitration Risks: The reaction of nitric acid sources with organics can be explosive if not temperature-controlled. Do not allow the temperature to spike during

  addition.

• Waste Disposal: The filtrate contains highly acidic waste. Neutralize with sodium bicarbonate or sodium hydroxide solution before disposal according to local EHS regulations.

References

• Patent Application: Carboxylic acid aromatic amides as antagonists of Bradykinin B1 receptor. WO 2018/114786 A1. (See "Intermediate 127A").

• Patent Application: Carboxylic acid aromatic amides as antagonists of Bradykinin B1 receptor. AU 2017381629 A1.

• Chemical Data: 2-Bromo-3-chlorobenzoic acid (Starting Material). PubChem CID: 11235882.

Sources

• 1. gccpo.org [gccpo.org]
• 2. AU2017381629A1 - Carboxylic acid aromatic amides as antagonists of Bradykinin B1 receptor - Google Patents [patents.google.com]
• 3. Production process of 2-chloro-5-nitrobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 4. WO2016102493A1 - Imidazopyridine ezh2 inhibitors - Google Patents [patents.google.com]
• 5. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. CN102329237A - Production process of 2-chloro-5-nitrobenzoic acid - Google Patents [patents.google.com]

Application Note: Amide Coupling Strategies for 2-Bromo-3-chloro-5-nitrobenzoic Acid

Abstract & Strategic Overview

The synthesis of amides from 2-Bromo-3-chloro-5-nitrobenzoic acid (CAS: 56961-26-3) presents a unique intersection of steric and electronic challenges. This scaffold is increasingly relevant in the design of proteolysis targeting chimeras (PROTACs) and kinase inhibitors where the halogenated core serves as a vector for further functionalization (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).[1]

However, the 2,3-disubstitution pattern creates a "buttressing effect," severely sterically hindering the carboxylic acid.[1] Simultaneously, the 5-nitro group renders the ring electron-deficient, increasing the acidity of the carboxyl group but also making the ring susceptible to Nucleophilic Aromatic Substitution (

) at the halogenated positions.

This guide details two validated protocols designed to overcome these competing constraints:

• Method A (Acid Chloride Activation): The robust "gold standard" for sterically demanding substrates.

• Method B (T3P® Coupling): A modern, mild approach for sensitive amines or preventing side reactions.[1]

Chemo-Structural Analysis

Understanding the molecule is the prerequisite for success.

Feature	Chemical Consequence	Experimental Implication
2-Bromo / 3-Chloro	Steric Crowding: The ortho-Br and meta-Cl lock the carboxylate out of planarity and block nucleophilic attack.	Standard reagents (EDC, DCC) often fail or result in slow kinetics.[1] High-energy activation (Acid Chloride) is preferred.[1]
5-Nitro Group	Electronic Withdrawal: Strong EWG reduces the of the acid and increases electrophilicity of the activated carbonyl.	Risk of : Strong nucleophiles or high heat can displace the 2-Br or 3-Cl. Use non-nucleophilic bases (DIPEA, 2,6-Lutidine).[1]
Acid Chloride Intermediate	High Reactivity: Once formed, the acid chloride is extremely electrophilic.	Hydrolysis Risk: Strictly anhydrous conditions are required. The intermediate is too unstable to store; use immediately (one-pot).

Method A: The Acid Chloride Route (Ghosez/Oxalyl Chloride)

This is the preferred method for coupling with weak nucleophiles (anilines) or when steric bulk is the primary limiting factor. We utilize Oxalyl Chloride with catalytic DMF, which generates the Vilsmeier-Haack intermediate to activate the acid under mild conditions.

Reagents

• Substrate: 2-Bromo-3-chloro-5-nitrobenzoic acid (1.0 equiv)

• Activator: Oxalyl Chloride (1.2 – 1.5 equiv)[1]

• Catalyst: DMF (anhydrous, 2-3 drops)

• Solvent: Dichloromethane (DCM) or THF (anhydrous)[1]

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,6-Lutidine (2.0 – 3.0 equiv)[1]

• Amine Partner: 1.0 – 1.2 equiv[1]

Step-by-Step Protocol

• Activation (In Situ):

  • Charge an oven-dried round-bottom flask with the benzoic acid derivative and anhydrous DCM (0.2 M concentration) under Nitrogen/Argon.

  • Add catalytic DMF (2 drops per mmol substrate).[1]

  • Cool to 0°C.

  • Add Oxalyl Chloride dropwise over 10 minutes. Caution: Vigorous gas evolution (

    , , ).[1]

  • Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Checkpoint: The solution should turn clear yellow. If suspension persists, add 0.2 equiv more Oxalyl Chloride.[1]

• Evaporation (Critical):

  • Concentrate the reaction mixture under reduced pressure to remove excess Oxalyl Chloride and HCl.

  • Re-dissolve the residue in fresh anhydrous DCM. Note: This step prevents HCl salts of the amine partner from forming.

• Coupling:

  • In a separate vessel, dissolve the Amine Partner and DIPEA in DCM.

  • Cool the amine solution to 0°C.

  • Cannulate the acid chloride solution dropwise into the amine solution.

  • Why reverse addition? It keeps the amine in excess relative to the highly reactive acid chloride, minimizing di-acylation side products.

• Workup:

  • Stir at RT for 4–12 hours.

  • Quench with saturated

    .

  • Extract with DCM, wash with 1M HCl (if product is acid-stable) to remove unreacted amine, then Brine.[1]

  • Dry over

    and concentrate.

Method B: T3P® (Propylphosphonic Anhydride) Coupling[1][2]

T3P is a cyclic anhydride that acts as a powerful coupling agent with very low epimerization and water-soluble byproducts.[2] It is excellent for "difficult" couplings where acid chloride formation is too harsh.

Reagents

• Substrate: 2-Bromo-3-chloro-5-nitrobenzoic acid (1.0 equiv)

• Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)[1]

• Base: DIPEA or N-Methylmorpholine (NMM) (3.0 – 4.0 equiv)[1]

• Solvent: EtOAc, DMF, or 2-MeTHF.[1]

Step-by-Step Protocol

• Setup:

  • Dissolve the Acid (1.0 equiv) and Amine (1.1 equiv) in EtOAc or 2-MeTHF (0.1 – 0.2 M).[1]

  • Note: Using EtOAc allows for a direct aqueous workup without solvent exchange.

• Addition:

  • Cool the mixture to 0°C.

  • Add the Base (DIPEA) first. Stir for 5 minutes.

  • Add T3P solution dropwise. Note: T3P is viscous; ensure accurate weighing/volume transfer.

• Reaction:

  • Allow to warm to RT.[3][4]

  • Stir for 12–24 hours.

  • Optimization: If conversion is low after 12h, the reaction can be safely heated to 50–60°C. T3P is thermally stable, but monitor for

    side reactions at elevated temperatures.[1]

• Workup (The "T3P Advantage"):

  • Add water directly to the reaction mixture.

  • Wash organic layer with 1M NaOH (removes unreacted acid and T3P byproducts).[1]

  • Wash with 1M HCl (removes unreacted amine).[1]

  • Wash with Brine, dry, and concentrate.[1]

Visual Workflows & Decision Logic

Figure 1: Reaction Pathway & Mechanism

This diagram illustrates the activation pathway and potential pitfalls (Hydrolysis vs. Coupling).

Caption: Activation pathways via Acid Chloride (Red) and T3P (Yellow), highlighting critical side-reaction risks.[1]

Figure 2: Reagent Selection Decision Matrix

Caption: Decision matrix for selecting between Acid Chloride and T3P based on amine steric profile and scale.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (Method A)	Incomplete acid chloride formation.[1]	Ensure catalytic DMF is fresh. Increase Oxalyl Chloride to 2.0 equiv.
New Spot on TLC ( < Product)	Hydrolysis of intermediate.	Ensure all glassware is oven-dried. Use fresh anhydrous solvents.
New Spot on TLC ( > Product)	displacement of Cl/Br.	Lower reaction temperature.[4][5][6] Switch from inorganic bases ( ) to hindered organic bases (DIPEA).[1]
Emulsion during Workup	T3P salts or fine precipitates.	Use 2-MeTHF as solvent. Filter through Celite before separation.

Safety & Handling

• Nitro Compounds: While this specific acid is generally stable, nitro-aromatics can be energetic.[1] Avoid heating crude reaction mixtures above 100°C.

• Oxalyl Chloride: Releases CO (toxic) and HCl (corrosive).[1] Must be used in a well-ventilated fume hood.

• Sensitization: Halogenated benzoic acids can be skin sensitizers. Wear nitrile gloves and long sleeves.

References

• Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[7] Organic Process Research & Development, 20(2), 140-177.[1] Link[1]

• Wissmann, H., & Kleiner, H. J. (1980).[1] New peptide synthesis with propanephosphonic acid anhydride.[8][9] Angewandte Chemie International Edition, 19(2), 133-134.[1] (Seminal paper on T3P).

• PubChem Compound Summary. (2023). 2-Bromo-3-chloro-5-nitrobenzoic acid (CID 16218659).[1] National Center for Biotechnology Information. Link[1]

• Pattabiraman, V. R., & Bode, J. W. (2011).[1] Rethinking amide bond synthesis. Nature, 480(7378), 471-479.[1] Link[1]

Sources

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• 3. Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
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• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Activation &amp; Functionalization of 2-Bromo-3-chloro-5-nitrobenzoic Acid

Executive Summary & Chemo-Structural Analysis

The activation of 2-Bromo-3-chloro-5-nitrobenzoic acid presents a specific dichotomy of challenges in organic synthesis: steric hindrance combined with electronic hypersensitivity .

• Steric Blockade (The Ortho-Effect): The bromine atom at the C2 position exerts significant steric pressure on the carboxylic acid. This twists the carbonyl group out of planarity with the aromatic ring, reducing conjugation but severely hindering the approach of bulky coupling reagents (like carbodiimides).

• Electronic Activation (The SNAr Trap): The C5-nitro group is para to the C2-bromine. This creates a "push-pull" system where the ring is highly electron-deficient.

  • Risk: The C2-Br bond is activated for Nucleophilic Aromatic Substitution (SNAr).[1] Harsh activation conditions (high heat) or the presence of strong nucleophiles can lead to the displacement of the bromine atom rather than, or in addition to, the desired amide coupling.

Recommendation: The Acid Chloride route via Oxalyl Chloride/DMF is the primary recommendation. It proceeds under mild conditions (0 °C to RT), minimizing the thermal energy required to trigger the undesired SNAr side reaction.

Critical Reaction Pathways

The following diagram illustrates the competing pathways. The goal is to maximize Path A (Activation) while suppressing Path B (SNAr).

Figure 1: Competing reaction landscapes. Path A is favored at low temperatures. Path B becomes dominant if the reaction is heated or if the amine is highly basic and unhindered.

Reagent Selection Matrix

Reagent	Mechanism	Suitability	Critical Notes
Oxalyl Chloride / DMF	Acid Chloride (Vilsmeier-Haack)	High (Preferred)	Generates gases (CO, CO₂). Allows reaction at 0°C. Best for avoiding SNAr.
Thionyl Chloride (SOCl₂)	Acid Chloride	Medium	Often requires reflux (80°C), which increases the risk of Br-displacement. Use only if Oxalyl Chloride fails.
HATU / DIPEA	Active Ester (OAt)	Low-Medium	The bulky HATU molecule may struggle to access the carbonyl due to the ortho-Br. High cost. Good only for acid-sensitive substrates.
EDCI / HOBt	Carbodiimide	Low	Generally too slow for this sterically hindered substrate; urea byproduct removal is difficult.

Detailed Protocols

Protocol A: The "Gold Standard" (Oxalyl Chloride)

Best for: General amide coupling, esterification, and scale-up.

Materials:

• Substrate: 2-Bromo-3-chloro-5-nitrobenzoic acid (1.0 equiv)

• Reagent: Oxalyl Chloride (1.2 – 1.5 equiv)

• Catalyst: DMF (anhydrous, 2–3 drops / 0.05 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Quench: Saturated NaHCO₃

Step-by-Step:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a drying tube (CaCl₂) or N₂ inlet.

• Dissolution: Suspend the benzoic acid derivative (1.0 equiv) in anhydrous DCM (concentration ~0.2 M). The starting material may not fully dissolve initially.

• Catalysis: Add catalytic DMF (2–3 drops). Note: This forms the Vilsmeier chloroiminium reagent, which is the active chlorinating species.

• Addition: Cool the system to 0 °C (ice bath). Add Oxalyl Chloride dropwise via syringe.

  • Observation: Vigorous gas evolution (CO/CO₂) will occur. Ensure proper venting.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–3 hours.

  • Endpoint: The suspension should become a clear yellow solution, indicating conversion to the acid chloride.

• Evaporation (Critical): Concentrate the mixture in vacuo (rotary evaporator) to remove excess oxalyl chloride and DCM.

  • Precaution: Do not heat the bath above 30 °C.

  • Chase: Re-dissolve the residue in dry DCM and evaporate again (2x) to remove trace HCl/oxalyl chloride.

• Coupling: Re-dissolve the crude acid chloride in DCM. Add the amine (1.1 equiv) and a non-nucleophilic base (TEA or DIPEA, 1.5 equiv) at 0 °C . Stir for 1–2 hours.

Protocol B: The "Stubborn Substrate" Method (Thionyl Chloride)

Best for: When the acid chloride fails to form with Oxalyl Chloride due to extreme insolubility.

Materials:

• Reagent: Thionyl Chloride (SOCl₂) (Used as solvent and reagent)

Step-by-Step:

• Setup: Place the benzoic acid derivative in a RBF with a reflux condenser.

• Addition: Add neat Thionyl Chloride (5–10 mL per gram of substrate).

• Reaction: Heat to reflux (75–80 °C) for 1–2 hours.

  • Warning: Monitor strictly. Extended heating increases the risk of the 2-Br or 3-Cl being displaced by chloride ions or impurities.

• Workup: Distill off excess SOCl₂ under reduced pressure. Use toluene as an azeotrope to remove the last traces of thionyl chloride.

• Coupling: Proceed immediately to coupling as in Protocol A.

Quality Control & Troubleshooting

Analytical Markers (NMR/LCMS)

• Shift in ¹H NMR: Upon conversion to the amide, the aromatic protons will shift slightly. However, the loss of the broad carboxylic acid singlet (11–13 ppm) is the primary indicator.

• Mass Spec Warning: If you observe a mass corresponding to [M - Br + Nu], you have triggered the SNAr pathway.

Troubleshooting Table

Observation	Diagnosis	Solution
Low Yield / Unreacted Acid	Steric hindrance prevented activation.	Switch from Protocol B to Protocol A (catalytic DMF is more active). Increase reaction time.
Side Product: [M-Br+Amine]	SNAr displacement of Bromine.	LOWER TEMPERATURE. Perform coupling at -10°C. Add amine slowly to the acid chloride.
Violent Gas Evolution	Too fast addition of (COCl)₂.	Add reagent slower. Ensure efficient venting to prevent pressure buildup.
Precipitate during Coupling	Amine salt formation (HCl salt).	This is normal (Amine·HCl). Ensure enough base (DIPEA/TEA) is present to keep the nucleophile free.

References

• Mechanistic Insight on Benzoic Acid Activation

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[2] Tetrahedron, 61(46), 10827-10852.

• Activation of Sterically Hindered Nitro-Benzoic Acids

  • Jagtap, S. D., et al. (2019).[3] Thionyl Chloride Induced Convenient Synthesis of Benzamides from 3-Bromo-5-Nitrobenzoic Acid.[3][4] European Chemical Bulletin, 8(4), 123-127.[3]

• SNAr Liability in Nitro-Halo-Arenes

  • BenchChem Application Notes. (2025).[1][2][3][5] Protocols for Nucleophilic Substitution Reactions Involving 2-Bromo-3-nitrobenzoic Acid.

  • (General Reference for SNAr risks in this scaffold).

• General Protocol for Acid Chlorides (Vilsmeier-Haack)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2-Amino-3-bromo-5-chlorobenzoic acid | C7H5BrClNO2 | CID 11779931 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving regioselectivity in the nitration of 2-bromo-3-chlorobenzoic acid

Here is the Technical Support Center guide for the nitration of 2-bromo-3-chlorobenzoic acid.

Status: Operational Ticket Focus: Regioselectivity Optimization & Isomer Separation Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary: The Regioselectivity Matrix

You are likely encountering a mixture of isomers because the directing effects on your substrate are competitive, not cooperative. Unlike simple substrates, 2-bromo-3-chlorobenzoic acid presents a "conflict of interest" for the incoming nitronium ion (

).

The Directing Conflict

To solve the regioselectivity, we must map the electronic vectors of your three substituents:

• 1-COOH (Carboxyl): Strong electron-withdrawing group (EWG). Directs Meta (to positions 3 and 5).

• 2-Br (Bromo): Weakly deactivating, but Ortho/Para directing. Directs to 4, 6 (ortho) and 5 (para).

• 3-Cl (Chloro): Weakly deactivating, Ortho/Para directing. Directs to 2, 4 (ortho) and 6 (para).

The Resultant Vectors

• Position 5 (Target): Reinforced by COOH (Meta) and Br (Para) . This is the electronic favorite.

• Position 6 (Impurity): Reinforced by Cl (Para) and Br (Ortho) . However, it is sterically crowded (sandwiched between the 1-COOH and the substituent at 5 if formed, or simply adjacent to the bulky Br).

• Position 4 (Unlikely): Sandwiched between Br and Cl. Sterically prohibited.

Troubleshooting Guide (FAQ Format)

Issue A: "I am seeing 10-15% of the 6-nitro isomer. How do I minimize this?"

Diagnosis: The reaction temperature is likely too high, or the acid strength is uncontrolled, allowing the less favored transition state (C6 attack) to proceed.

Solution: Shift from Thermodynamic to Kinetic Control.

• Temperature Suppression: Lower your addition temperature to -5°C to 0°C . The activation energy (

  ) for nitration at C5 is lower than at C6. Lower temperatures punish the higher pathway (C6) more than the lower one (C5).

• Modulate Nitronium Activity: If using standard Mixed Acid (

  ), switch to Potassium Nitrate ( ) in Sulfuric Acid .

  • Why? Dissolving solid

    allows for a slow, controlled release of and prevents local hot-spots of concentration that occur with liquid nitric acid addition.

Issue B: "My reaction mixture turns into a black tar/oil upon quenching."

Diagnosis: Oxidative decomposition or "oiling out" of the product due to impurities.

Solution:

• Quench Protocol: Do not pour water into the acid. Pour the acid mixture slowly onto a stirred slurry of crushed ice.

• Seed Crystals: If the product oils out, add a seed crystal of the pure 5-nitro acid immediately after quenching while the solution is still cold.

• Avoid Exotherms: Ensure the internal temperature during quenching does not exceed 20°C.

Issue C: "I cannot separate the 5-nitro and 6-nitro isomers by recrystallization."

Diagnosis: Isomeric benzoic acids often form solid solutions or co-crystals. Standard recrystallization is inefficient here.

Solution: Use pH Fractionation (The "pH Swing" Method) .

• Theory: Ortho-nitrobenzoic acids (6-nitro) are generally stronger acids (lower pKa) than meta-nitrobenzoic acids (5-nitro) due to the "Ortho Effect" (Steric Inhibition of Resonance which twists the carboxyl group out of plane, reducing conjugation and stabilizing the carboxylate).

• Implication: The 5-nitro isomer (weaker acid, higher pKa) will precipitate first as you lower the pH. The 6-nitro isomer (stronger acid) will remain in solution longer.

Experimental Protocols

Protocol 1: Optimized Nitration (KNO3 Method)

Designed to maximize the 5-nitro isomer.

Parameter	Specification	Notes
Substrate	2-bromo-3-chlorobenzoic acid (1.0 eq)	Dry, powdered.
Solvent	Conc. (10 vol)	98% grade.
Reagent	(1.05 eq)	Dry, finely ground.
Temp (Addition)	-5°C to 0°C	Critical for regioselectivity.
Temp (Aging)	0°C to RT	Allow to warm slowly over 2h.

Step-by-Step:

• Dissolve substrate in

  and cool to -5°C.

• Add

  portion-wise over 1 hour. Do not allow temp to rise above 0°C.

• Stir at 0°C for 2 hours, then allow to warm to 20°C.

• Monitor by HPLC.[1] If SM remains, cool back to 0°C and add 0.1 eq fuming

  .

Protocol 2: The "pH Swing" Purification

Designed to isolate pure 5-nitro isomer from a crude mixture.

Logic:

• 5-nitro pKa: ~3.5 (Precipitates at pH ~3-4)

• 6-nitro pKa: ~2.0 (Precipitates at pH < 1)

Workflow:

• Dissolution: Dissolve the crude solid mixture in dilute NaOH (10% aq) until pH > 10. The solution should be clear.

• First Acidification (Target Recovery):

  • Slowly add 6M HCl while monitoring with a pH meter.

  • Target pH: 3.5 - 4.0 .

  • A thick precipitate will form.[2] This is your 5-nitro isomer .

  • Stir for 30 mins. Filter and wash with water.[3]

• Second Acidification (Impurity Dump):

  • Take the filtrate (liquor) from step 2.

  • Add Conc.[4][5] HCl until pH < 1.

  • The 6-nitro isomer will precipitate (or oil out).[6] Discard this fraction.

Visualizations

Diagram 1: Regioselectivity & Pathway

This diagram illustrates the competition between the directing groups and the resulting major/minor products.

Caption: Kinetic pathway analysis showing the preferential formation of the 5-nitro isomer under controlled temperatures.

Diagram 2: pH Fractionation Workflow

A decision tree for the purification process.

Caption: The "pH Swing" protocol exploits pKa differences to precipitate the target 5-nitro isomer selectively.

References

• Nitration Mechanism & Directing Effects: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 21: Electrophilic Aromatic Substitution).

• Separation of Nitrobenzoic Acid Isomers: "Method of separating nitro-substituted chlorobenzoic acids." US Patent 3,174,999A. (Demonstrates pH fractionation logic for similar chloro-nitrobenzoic scaffolds).

• Synthesis of 2-chloro-5-nitrobenzoic acid: "Preparation of 2-chloro-5-nitrobenzoic acid." PrepChem. (Provides baseline mixed acid protocols for halogenated benzoic acids).

• Ortho-Effect and Acidity: "Acidity of nitrobenzoic acids." LibreTexts Chemistry. (Explains the pKa differences between ortho and meta isomers).

Sources

• 1. benchchem.com [benchchem.com]
• 2. US2546545A - Process for the separation of isomeric chlorobenzoic acids - Google Patents [patents.google.com]
• 3. US3397229A - Nitration of benzoic acid and its chlorinated derivatives - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. guidechem.com [guidechem.com]
• 6. US3174999A - Method of separating nitro-substitutedchloro-benzoic acids - Google Patents [patents.google.com]

Purifying 2-Bromo-3-chloro-5-nitrobenzoic acid from regioisomers

Executive Summary

You are likely encountering difficulty separating 2-bromo-3-chloro-5-nitrobenzoic acid (Target) from its regioisomer, 2-bromo-3-chloro-6-nitrobenzoic acid (Impurity).

These isomers possess nearly identical solubilities in standard organic solvents, rendering simple recrystallization inefficient. However, they exhibit a critical difference in acidity (

). The 6-nitro isomer (ortho-nitro) is a significantly stronger acid than the 5-nitro target (meta-nitro) due to the ortho-effect.

The Solution: We recommend a pH-Controlled Fractional Precipitation (The "pKa Swing") as the primary purification method, followed by a polishing recrystallization.

Module 1: Diagnostic & Triage

Q: How do I know if I have a regioisomer problem? A: Check your HPLC or

H-NMR.

• HPLC: You will see a "shoulder" or a split peak if using a standard acidic mobile phase. The isomers often co-elute on C18 columns unless the pH is carefully tuned.

• NMR: Look at the aromatic region.[1]

  • Target (5-nitro): Protons are para to each other (H4 and H6). You will see two doublets (or singlets depending on resolution) with small coupling constants (

    Hz).

  • Impurity (6-nitro): Protons are ortho to each other (H4 and H5). You will see doublets with a larger coupling constant (

    Hz).

Q: My product is "oiling out" during recrystallization. Why? A: This is a classic symptom of high isomeric impurity. The melting point of the mixture is depressed below the boiling point of your solvent.

• Immediate Fix: Switch to the pH-Controlled Precipitation protocol below to remove the bulk of the isomer before attempting recrystallization again.

Module 2: The "pKa Swing" Protocol (Primary Purification)

This method exploits the acidity difference.[2][3][4][5] The 6-nitro impurity (

) is more acidic than the 5-nitro target ( ). When you acidify a basic solution, the weaker acid (Target) precipitates first.

The Science of the Separation

• High pH (>8): Both Target and Impurity are soluble salts (

  ).

• Medium pH (~3.0): The Target (weaker acid) reaches its isoelectric point and precipitates. The Impurity (stronger acid) remains ionized (

  ) and stays in water.

• Low pH (<1): Both precipitate. Do not overshoot to pH 1.

Step-by-Step Protocol

Step	Action	Technical Note
1	Dissolution	Suspend crude solid in water (10 mL/g). Add 2M NaOH dropwise until solids dissolve and pH reaches 9-10.
2	Clarification	If the solution is dark/hazy, add activated carbon (5 wt%), stir for 30 min, and filter through Celite.
3	Controlled Acidification	Slowly add 1M HCl (or ) with vigorous stirring. Monitor pH continuously.
4	The Critical Point	STOP adding acid when pH reaches 3.2 - 3.5. A thick precipitate should form.
5	Equilibration	Stir at this pH for 30-60 minutes. Do not cool below 20°C yet (cooling precipitates the impurity).
6	Filtration	Filter the solid (Target).[6] Keep the filtrate (contains Impurity) for waste analysis.
7	Washing	Wash the cake with pH 3.5 water (acidified water). Do not wash with neutral water (redissolves product).

Module 3: Visualizing the Workflow

The following diagram illustrates the decision logic for purifying this specific scaffold.

Figure 1: Purification workflow exploiting the acidity difference between ortho- and meta-nitrobenzoic acid derivatives.

Module 4: Polishing (Recrystallization)

Once the bulk impurity is removed via the pKa Swing, use recrystallization to remove trace salts and remaining isomers.

Recommended Solvent System: Ethanol : Water (1:3 v/v)

• Dissolve the semi-pure cake in minimal boiling Ethanol.

• Add hot Water until slight turbidity persists.

• Add a few drops of Ethanol to clear it.

• Allow to cool slowly to room temperature, then to 4°C.

• Pro-Tip: If the product oils out, re-heat and add a seed crystal of pure material at 50°C.

Module 5: Analytical Validation (HPLC)

To confirm purity, you must separate the isomers analytically.[4]

Method: Reverse Phase HPLC[4]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

• Mobile Phase A: Water + 0.1% Phosphoric Acid (Low pH is essential to suppress ionization).

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 20% B to 80% B over 20 minutes.

• Detection: 254 nm.[4]

Why this works: At low pH (pH ~2), both acids are protonated and separated based on hydrophobicity. The 2-bromo-3-chloro-5-nitro (Target) is typically more hydrophobic than the 6-nitro isomer (which has a larger dipole moment due to the ortho-nitro/carboxyl interaction) and will elute later .

References & Grounding

• Separation of Nitrobenzoic Acid Isomers (HPLC):

  • Source: Dong, F. et al. "Separation of positional isomers of nitrobenzoic acid by reversed-phase liquid chromatography." Journal of Chromatography A.

  • Relevance: Establishes the chromatographic behavior of ortho vs. meta isomers.

  • Link:

• Acidity Differences (Ortho-Effect):

  • Source: "Acidity of Nitrobenzoic Acid Isomers: A Comparative Analysis."[7] BenchChem.

  • Relevance: Provides pKa data (Ortho-nitro

    2.17 vs Meta-nitro 3.45), validating the pH swing method.

  • Link:

• Synthesis & Purification of Halonitrobenzoic Acids:

  • Source: Patent CN102329237B "Production process of 2-chloro-5-nitrobenzoic acid."

  • Relevance: Describes the exact industrial protocol (Alkali dissolution -> Acid precipitation) for the chloro-analog, which is directly applicable to the bromo-chloro derivative.

  • Link:

• General Properties of 2-Amino-3-bromo-5-chlorobenzoic acid (Precursor/Analog):

  • Source: PubChem CID 11779931.

  • Relevance: Structural data for the scaffold.[8]

  • Link:

Sources

• 1. CN110105193B - Synthetic method of 2-halogen-5-bromobenzoic acid - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. quora.com [quora.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. quora.com [quora.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. vaia.com [vaia.com]
• 8. US4454345A - Process for preparing 2,5-dichloro-3-nitrobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Temperature Control in the Nitration of Halogenated Benzoic Acids

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in the nitration of halogenated benzoic acids. The following content provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to ensure the safe and successful execution of these sensitive reactions, with a primary focus on the critical parameter of temperature control.

Introduction: The Energetic Landscape of Nitration

The nitration of halogenated benzoic acids is a cornerstone of electrophilic aromatic substitution, pivotal in synthesizing a vast array of pharmaceutical intermediates and fine chemicals. However, this reaction is notoriously exothermic and demands rigorous temperature control to prevent thermal runaway, minimize the formation of hazardous byproducts, and ensure regiochemical purity.[1][2][3] The deactivating nature of both the halogen and the carboxyl group necessitates carefully controlled, often forcing, conditions which can narrow the window for safe operation. This guide provides a systematic approach to navigating these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is strict temperature control so critical during the nitration of halogenated benzoic acids?

A1: Strict temperature control is paramount for three primary reasons:

• Safety: Nitration reactions are highly exothermic.[3] Inadequate cooling can lead to a rapid increase in temperature, a condition known as thermal runaway, which can result in violent decomposition of the reaction mixture and potential explosions.[1][4][5]

• Selectivity: The regioselectivity of the nitration can be temperature-dependent. For instance, in the nitration of benzoic acid, maintaining a very low temperature is crucial to minimize the formation of the ortho isomer and favor the desired meta product.[6][7] While halogens are ortho, para-directing and the carboxylic acid group is meta-directing, temperature fluctuations can influence the distribution of isomers.

• Byproduct Formation: Higher temperatures can promote unwanted side reactions, such as oxidation of the aromatic ring or dinitration, leading to a complex product mixture and reduced yield of the desired compound.[8] This also increases the risk of forming thermally unstable polynitrated species.

Q2: What is the ideal temperature range for the nitration of a compound like 4-chlorobenzoic acid?

A2: The optimal temperature range is substrate-specific but generally falls between 0°C and 20°C for many halogenated benzoic acid derivatives.[9] A common starting point is to maintain the reaction mixture at or below 5°C, especially during the addition of the nitrating mixture.[6][7] For less reactive substrates, a slightly elevated temperature may be required, but this should be approached with extreme caution and careful monitoring.

Q3: What are the signs of a loss of temperature control, and what immediate actions should be taken?

A3: Signs of a loss of temperature control include a rapid, unexpected rise in the internal temperature, an increase in the evolution of brown nitrogen oxide (NOx) fumes, and a noticeable change in the color or viscosity of the reaction mixture.[1]

Immediate Actions:

• Cease the addition of the nitrating agent immediately.

• Increase the efficiency of the cooling bath (e.g., by adding more dry ice or salt to an ice-water bath).

• If the temperature continues to rise uncontrollably, and it is safe to do so, prepare for an emergency quench by slowly and carefully pouring the reaction mixture over a large volume of crushed ice with vigorous stirring. This should only be done as a last resort and with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Q4: Can continuous flow reactors improve temperature control in these reactions?

A4: Absolutely. Continuous flow reactors, or microreactors, offer significant advantages for managing highly exothermic reactions like nitration.[1][10][11][12] Their high surface-area-to-volume ratio allows for extremely efficient heat exchange, virtually eliminating the risk of thermal runaway.[1][10] This technology enables safer operation at potentially higher temperatures, which can increase reaction rates and throughput.[11]

Troubleshooting Guide

This section addresses specific issues that may arise during the nitration of halogenated benzoic acids, with a focus on temperature-related problems.

Problem	Potential Cause	Troubleshooting Steps & Rationale
Reaction temperature spikes during addition of nitrating mixture.	1. Addition rate of nitrating agent is too fast. 2. Inefficient cooling of the reaction vessel. 3. Insufficient stirring leading to localized "hot spots".	1. Reduce Addition Rate: The rate of heat generation is directly proportional to the rate of addition. A slower, dropwise addition allows the cooling system to dissipate the heat as it is generated. 2. Enhance Cooling: Ensure the reaction flask is adequately immersed in the cooling bath. For temperatures below 0°C, an ice/salt or dry ice/acetone bath is more effective than a simple ice bath.[6][7] 3. Improve Stirring: Use a properly sized stir bar or overhead stirrer to ensure vigorous agitation and homogenous temperature distribution throughout the reaction mixture.
Low yield of the desired nitro-isomer.	1. Reaction temperature was too low, leading to incomplete conversion. 2. Reaction time was insufficient. 3. Incorrect stoichiometry of reagents.	1. Optimize Temperature: While low temperatures are crucial for safety, they can also slow the reaction rate. After the initial exothermic addition, it may be necessary to allow the reaction to slowly warm to a slightly higher, controlled temperature (e.g., 10-20°C) to drive it to completion.[9] 2. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of the starting material. Extend the reaction time as needed. 3. Verify Reagent Stoichiometry: Ensure the correct molar ratios of nitric acid and sulfuric acid are used. Sulfuric acid acts as a catalyst by protonating nitric acid to form the highly electrophilic nitronium ion (NO2+).[13][14]
Formation of multiple products (isomers or dinitrated compounds).	1. Reaction temperature was too high, reducing regioselectivity. 2. Excess nitrating agent was used. 3. The substrate is prone to multiple nitrations.	1. Maintain Low Temperature: As previously discussed, lower temperatures generally improve selectivity.[6][7] Re-evaluate the cooling protocol to ensure consistent low temperatures throughout the reaction. 2. Control Stoichiometry: Use a slight excess of the nitrating agent, but avoid a large excess which can drive the reaction towards dinitration, especially if the temperature is not well-controlled.[8] 3. Consider Substrate Reactivity: Halogenated benzoic acids are deactivated, making dinitration less likely than with more activated rings. However, if dinitration is observed, it is a strong indicator of excessive temperature or reagent concentration.
Reaction fails to initiate.	1. The concentration of sulfuric acid is too low. 2. The quality of the nitric acid is poor (contains excess water). 3. The starting material is not fully dissolved.	1. Use Concentrated Sulfuric Acid: Concentrated sulfuric acid is essential for generating the nitronium ion. Ensure the acid is of high purity and concentration (typically 98%).[13] 2. Use Fuming or Concentrated Nitric Acid: The presence of water will inhibit the formation of the nitronium ion. Use concentrated (70%) or fuming nitric acid as specified by the protocol.[15] 3. Ensure Homogeneity: The halogenated benzoic acid should be fully dissolved in the sulfuric acid before the addition of the nitrating mixture begins. Gentle warming may be required for dissolution, but the solution must be thoroughly cooled before nitration commences.

Experimental Protocol: Nitration of 4-Chlorobenzoic Acid

This protocol provides a detailed methodology for the nitration of 4-chlorobenzoic acid, emphasizing temperature control at each step.

Materials:

• 4-Chlorobenzoic acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Crushed Ice

• Deionized Water

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Thermometer with adapter

• Dropping funnel

• Ice-salt bath

• Büchner funnel and vacuum flask

Procedure:

• Preparation of the Nitrating Mixture:

  • In a separate flask, carefully add 5 mL of concentrated nitric acid.

  • Cool this flask in an ice-salt bath to below 0°C.

  • Slowly, with stirring, add 5 mL of concentrated sulfuric acid to the nitric acid. Caution: This is a highly exothermic process. Maintain the temperature below 10°C throughout the addition. Keep this mixture cooled in the ice bath until use.

• Reaction Setup:

  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, add 5.0 g of 4-chlorobenzoic acid.

  • Place the flask in an ice-salt bath.

  • Slowly and carefully add 20 mL of concentrated sulfuric acid to the flask. Stir until all the solid has dissolved.

  • Insert a thermometer into the mixture, ensuring the bulb is submerged but does not interfere with the stir bar.

  • Cool the solution to below 5°C.

• Nitration:

  • Transfer the cold nitrating mixture to a dropping funnel and place it on the central neck of the reaction flask.

  • Add the nitrating mixture dropwise to the stirred solution of 4-chlorobenzoic acid over a period of 30-45 minutes.

  • CRITICAL: Monitor the internal temperature closely. The temperature must be maintained between 0°C and 5°C throughout the addition. Adjust the addition rate as necessary to control the exotherm.

• Reaction Completion:

  • After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 30 minutes.

  • Allow the reaction mixture to slowly warm to room temperature and stir for another 60 minutes.

• Quenching and Isolation:

  • In a large beaker, prepare a slurry of approximately 200 g of crushed ice and 100 mL of water.

  • Slowly and with vigorous stirring, pour the reaction mixture onto the ice slurry.[7] A white precipitate should form.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the solid with several portions of cold deionized water until the filtrate is neutral to pH paper.

  • Allow the product to air-dry on the funnel before further purification, typically by recrystallization.

Visualization of Troubleshooting Workflow

The following diagram illustrates the logical decision-making process for troubleshooting temperature deviations during the nitration process.

Caption: Troubleshooting workflow for temperature excursions in nitration reactions.

References

• Nitration of Substituted Aromatic Rings and Rate Analysis. (n.d.). Pavia, Donald L. Retrieved from [Link]

• Process for the preparation of benzoic acid derivatives via a new intermediate of synthesis. (2012). Google Patents.

• Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. (2018). Master Organic Chemistry. Retrieved from [Link]

• A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides. (2008). ResearchGate. Retrieved from [Link]

• Nitration Reactions. (2022). Royal Society of Chemistry. Retrieved from [Link]

• Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate. (2017). Truman State University Chemistry Department. Retrieved from [Link]

• Nitration of MethylBenzoate and Nitration of Bromobenzene. (2018). YouTube. Retrieved from [Link]

• Regioselective Nitration of Halogenated Benzo[c]cinnolines and Benzenoids. (2016). Europe PMC. Retrieved from [Link]

• Runaway reaction hazards in processing organic nitrocompounds. (n.d.). IChemE. Retrieved from [Link]

• Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone. (2025). MDPI. Retrieved from [Link]

• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. (2024). Frontiers in Chemistry. Retrieved from [Link]

• Research Progress on Continuous-Flow Nitrification Technology and Equipment. (2025). Chinese Journal of Organic Chemistry. Retrieved from [Link]

• Determination of the Temperature Effect on Glycerol Nitration Processes Using the HYSYS Predictions and the Laboratory Experiment. (2026). ResearchGate. Retrieved from [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds. (n.d.). Michigan State University Department of Chemistry. Retrieved from [Link]

• Regioselective nitration of aromatic compounds and the reaction products thereof. (1999). Google Patents.

• Facile, Fast and Safe Process Development of Nitration and Bromination Reactions Using Continuous Flow Reactors. (2009). ACS Publications. Retrieved from [Link]

• Nitration of Benzene and other Aromatic Compounds. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

• A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides. (2008). Journal of Chemical Education. Retrieved from [Link]

• The Kinetics of Aromatic Nitration. (2010). ResearchGate. Retrieved from [Link]

• Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. (2020). ACS Publications. Retrieved from [Link]

• Nitration process. (1998). Google Patents.

• Nitration Reactions | Continuous Flow Processing. (n.d.). Vapourtec. Retrieved from [Link]

• How to synthesize 4-chloro-2-nitrobenzoic acid from benzene? What are the steps. (2020). Quora. Retrieved from [Link]

• Laboratory Accidents/Explosions Involving Nitric Acid and an Organic Solvent. (n.d.). University of New Hampshire. Retrieved from [Link]

• Implementation of Nitration Processes in Artificial Ageing for Closer-to-Reality Simulation of Engine Oil Degradation. (2022). MDPI. Retrieved from [Link]

• Continuous flow nitration in miniaturized devices. (2014). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Nitration and flow chemistry. (n.d.). University of Nottingham. Retrieved from [Link]

• Multistep Synthesis Nitration. (2013). Truman State University Chemistry Department. Retrieved from [Link]

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• 2. mdpi.com [mdpi.com]
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• 5. nanophys.kth.se [nanophys.kth.se]
• 6. chemlab.truman.edu [chemlab.truman.edu]
• 7. chemlab.truman.edu [chemlab.truman.edu]
• 8. researchgate.net [researchgate.net]
• 9. EP1853548B1 - Process for the preparation of benzoic acid derivatives via a new intermediate of synthesis - Google Patents [patents.google.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. vapourtec.com [vapourtec.com]
• 12. ace.ewapub.com [ace.ewapub.com]
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• 14. nitration electrophilic substitution mechanism of preparation nitration of benzene, methylbenzene & naphthalene, products reaction equations, uses & physical properties of nitroaromatics nitroarenes nitrobenzene 1-methyl-2-nitrobenzene preparation advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 15. pubs.acs.org [pubs.acs.org]

Removing unreacted 2-bromo-3-chlorobenzoic acid starting material

Ticket Subject: Removal of unreacted 2-bromo-3-chlorobenzoic acid (Starting Material) Status: Open Assigned Specialist: Senior Application Scientist

Diagnostic Interface

Before proceeding with a specific protocol, determine the chemical nature of your desired product relative to the impurity (2-bromo-3-chlorobenzoic acid).

Decision Matrix

Use the following logic flow to select the correct purification strategy.

Figure 1: Decision matrix for selecting the optimal purification route based on product chemistry.

Technical Protocols

Protocol A: Standard Acid-Base Extraction (The "Workup")

Best for: Neutral products (Esters, Amides, Nitro-compounds) or very weak bases. Mechanism: 2-bromo-3-chlorobenzoic acid has a predicted pKa of approximately 2.5 , making it significantly more acidic than unsubstituted benzoic acid (pKa 4.2) due to the electron-withdrawing inductive effects of the ortho-bromo and meta-chloro substituents [1]. This allows for easy deprotonation using weak bases.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (Ethyl Acetate or Dichloromethane are preferred).

• The Wash: Transfer to a separatory funnel. Add Saturated Aqueous Sodium Bicarbonate (NaHCO₃) .

  • Note: Evolution of CO₂ gas will occur. Vent the funnel frequently.

• Separation: Shake vigorously. The 2-bromo-3-chlorobenzoic acid will deprotonate to form sodium 2-bromo-3-chlorobenzoate, which partitions into the aqueous layer.

• Validation: Check the pH of the aqueous layer.[1][2] It should be basic (pH > 8).

• Recovery: Collect the organic layer (contains product).

  • Optional: To recover the starting material for reuse, acidify the aqueous layer with 1M HCl until pH < 2. The acid will precipitate.[3][4]

Data: Base Selection Guide

Base Solution	pH Range	Suitability	Risk Factor
Sat. NaHCO₃	~8.5	Recommended	Low. Gentle enough to preserve most esters/amides.
1M NaOH	~14	Aggressive	High. May hydrolyze sensitive esters or amides.
1M K₂CO₃	~11.5	Moderate	Moderate. Use if NaHCO₃ fails to remove traces.

Protocol B: Chromatographic Purification (Flash Column)

Best for: Acidic products or when extraction causes emulsions. Issue: Carboxylic acids often "streak" or "tail" on silica gel due to strong hydrogen bonding with silanol groups, causing poor separation.

Optimized Solvent System

To sharpen the peak of 2-bromo-3-chlorobenzoic acid and separate it from your product, you must suppress ionization on the silica.

• Mobile Phase Additive: Add 1% Acetic Acid (AcOH) or 0.5% Formic Acid to your mobile phase (e.g., Hexanes/Ethyl Acetate + 1% AcOH).

  • Why: This keeps the 2-bromo-3-chlorobenzoic acid in its protonated (neutral) form, reducing interaction with the silica stationary phase [2].

• TLC Visualization:

  • The starting material is UV active (benzene ring).

  • Use Bromocresol Green stain (acids turn yellow on a blue background) to specifically identify the acid fraction.

Protocol C: Scavenging (High-Value/Late-Stage)

Best for: Small scale (<100 mg) or when aqueous workup is impossible (water-sensitive products).

Reagent: Polymer-supported Carbonate (e.g., PS-CO₃ or MP-Carbonate).

• Procedure: Add 3–4 equivalents of resin relative to the unreacted acid.

• Incubation: Agitate gently for 2–4 hours in DCM or THF.

• Filtration: Filter off the resin. The starting material remains bound to the solid support as the carboxylate salt.

• Result: Filtrate contains pure product.

Troubleshooting & FAQs

Q: I used NaHCO₃, but the acid is still present in my organic layer. Why?

A: This is likely due to the "Ortho Effect" or solubility issues.

• Steric Bulk: The 2-bromo substituent provides significant steric hindrance. While the molecule is acidic, the kinetics of deprotonation at the interface might be slow if the organic solvent is very non-polar (e.g., Hexanes).

  • Fix: Switch the organic solvent to Ethyl Acetate (more polar) to assist phase transfer, or add a small amount of Methanol to the organic layer.[5]

• Emulsions: If the layers didn't separate cleanly, you may have trapped the acid in the emulsion. Use brine (saturated NaCl) to break it.

Q: My product is an amine. Can I still use the extraction method?

A: Yes, but be careful. If you wash an amine product with acid, you will lose the product to the water.

• Correct Workflow: Dissolve crude (Amine + Acid impurity) in organic solvent.[6][7] Wash with 1M NaOH .

  • The 2-bromo-3-chlorobenzoic acid becomes a salt (water soluble).

  • The amine product remains neutral (organic soluble).

  • Warning: Ensure your amine product is not amphoteric (does not have acidic protons elsewhere).

Q: What are the specific physicochemical properties I should know?

A:

• pKa: ~2.5 (Predicted). The halogen atoms stabilize the carboxylate anion, making it a stronger acid than benzoic acid.

• Solubility: High in DCM, EtOAc, DMSO. Low in neutral water. High in basic water (pH > 9).

Visualizing the Extraction Logic

The following diagram illustrates the molecular species distribution during a standard bicarbonate workup.

Figure 2: Phase distribution of species during basic workup. The acidic starting material migrates to the aqueous phase upon deprotonation.

References

• Oakwood Chemical. (n.d.). 2-Bromo-3-chlorobenzoic acid - Properties and Safety. Retrieved February 12, 2026, from [Link]

• University of Rochester. (n.d.).[8] Flash Chromatography Solvent Systems. Not Voodoo. Retrieved February 12, 2026, from [Link]

• Chemistry LibreTexts. (2021). Reaction Work-Ups: Acid-Base Extraction. Retrieved February 12, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Chromatography [chem.rochester.edu]
• 6. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 7. reddit.com [reddit.com]
• 8. How To Run A Reaction [chem.rochester.edu]

Reference Data & Comparative Studies

Publish Comparison Guide: Mass Spectrometry Profiling of 2-Bromo-3-chloro-5-nitrobenzoic Acid

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation of 2-Bromo-3-chloro-5-nitrobenzoic acid . It is designed for researchers requiring structural validation of polysubstituted aromatic intermediates.

Executive Summary

2-Bromo-3-chloro-5-nitrobenzoic acid (C₇H₃BrClNO₄) is a densely functionalized aromatic scaffold used in the synthesis of bioactive heterocycles. Its structural validation is challenging due to the simultaneous presence of three electron-withdrawing groups (EWGs) and two distinct halogens.

This guide compares two primary ionization methodologies—Electrospray Ionization (ESI) and Electron Impact (EI) —to demonstrate how "performance" in this context is defined by the specific analytical goal: Molecular Weight Confirmation (ESI) vs. Structural Elucidation (EI) .

Chemical Profile & Isotopic Fingerprint

Before analyzing fragmentation, the researcher must validate the molecular ion (

) using the unique isotopic signature generated by the interaction of Chlorine ( ) and Bromine ( ).

Theoretical Isotopic Abundance (Low Resolution): Unlike simple organic molecules, the M+2 peak in this compound is theoretically more intense than the molecular ion (M) peak due to the combined probabilities of

and .

Ion	Mass Assignment (m/z)	Composition	Relative Intensity (Approx.)
M	278.9		100%
M+2	280.9	( ) + ( )	~130% (Diagnostic Peak)
M+4	282.9		~30%

Critical Insight: If your experimental spectrum does not show an M+2 peak that is roughly 1.3x the height of the M peak, the halogenation pattern is incorrect (e.g., loss of Br or Cl during synthesis).

Methodology Comparison: ESI vs. EI

This section compares the "performance" of two standard MS techniques for this specific analyte.

Technique A: Electrospray Ionization (ESI) - Negative Mode

• Primary Application: Purity Check & Molecular Weight Confirmation.

• Mechanism: Soft ionization; forms deprotonated pseudomolecular ions

  .

• Performance:

  • Base Peak: m/z 277.9 (

    ).

  • Fragmentation: Minimal. The "soft" nature preserves the labile C-Br and C-NO₂ bonds.

  • Pros: Excellent sensitivity for acidic species; compatible with LC-MS.

  • Cons: Provides little structural detail regarding substituent positioning.

Technique B: Electron Impact (EI) - 70 eV

• Primary Application: Structural Fingerprinting.

• Mechanism: Hard ionization; forms radical cations

  .

• Performance:

  • Molecular Ion: Visible but often weak due to stability issues.

  • Fragmentation: Rich and diagnostic.[1] The high energy induces specific cleavages (Ortho effects, Nitro losses) that confirm the arrangement of substituents.

  • Pros: Distinguishes isomers (e.g., 2-bromo vs. 4-bromo) via ortho-effect fragmentation channels.

  • Cons: Molecular ion may be absent if source temperature is too high.

Detailed Fragmentation Analysis (EI Mode)

In Electron Impact (EI) MS, the fragmentation is driven by the instability of the radical cation. The following pathways are characteristic of 2-Bromo-3-chloro-5-nitrobenzoic acid .

Primary Pathway: The "Ortho Effect" (Loss of OH)

A hallmark of ortho-substituted benzoic acids (where Br is ortho to COOH) is the facile loss of the hydroxyl radical (

).

• Transition:

• Mechanism: The carbonyl oxygen abstracts a proton or simply cleaves the OH group, stabilized by the steric bulk and electronic repulsion of the neighboring Bromine. This forms a characteristic Acylium ion

  .

Secondary Pathway: Decarboxylation & Nitro Loss

Following the formation of the acylium ion, the molecule typically ejects Carbon Monoxide (CO), followed by the Nitro group (

).

• Step 1 (Loss of CO):

  (Formation of phenyl cation species).

• Step 2 (Loss of NO₂):

  (Loss of 46 Da).

• Step 3 (Halogen Loss): Subsequent loss of Cl or Br radicals leads to lower mass aromatic fragments (

  or ).

Visualization of Fragmentation Pathways

The following diagram illustrates the logical decay of the molecular ion.

Figure 1: Predicted EI fragmentation tree highlighting the dominant 'Ortho Effect' pathway characteristic of 2-substituted benzoic acids.

Experimental Protocol: Structural Validation Workflow

To replicate these results, follow this self-validating protocol. This workflow assumes the use of a standard GC-MS (Gas Chromatography-Mass Spectrometry) system for EI analysis.

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of the compound in 1 mL of HPLC-grade Ethyl Acetate or Methanol . (Note: Methanol may form methyl esters in the injector port if temperatures are excessive; Ethyl Acetate is preferred for native acid analysis).

• Concentration: Dilute to ~10 ppm (10 µg/mL).

• Derivatization (Optional but Recommended): To improve peak shape and volatility, treat 100 µL of sample with 50 µL of BSTFA + 1% TMCS . Heat at 60°C for 30 mins. Note: This will shift all mass peaks by +72 Da (TMS group).

Step 2: GC-MS Acquisition Parameters

• Inlet Temperature: 250°C (Ensure rapid volatilization to prevent thermal degradation).

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Oven Program:

  • Hold 80°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 5 mins.

• Source Temp: 230°C.

• Scan Range: m/z 50 – 400.

Step 3: Data Interpretation Criteria

• Check M+2 Intensity: Verify the ~130% abundance relative to M. If M+2 is <100%, check for de-halogenation.

• Locate m/z 262 (M-17): Confirm the loss of OH.

• Locate m/z 234 (M-45): Confirm the loss of the carboxyl group (OH + CO).

References

• NIST Mass Spectrometry Data Center. 2-Bromo-5-chlorobenzoic acid Mass Spectrum.[2][3] NIST Chemistry WebBook, SRD 69.[4] Available at: [Link]

  • (Cited for analog comparison: Establishes the fragmentation baseline for bromo-chloro-benzoic acids).
• Smith, R. M.Understanding Mass Spectra: A Basic Approach. 2nd Edition, Wiley-Interscience, 2004.
• McLafferty, F. W., & Tureček, F.Interpretation of Mass Spectra. 4th Edition, University Science Books, 1993. (Cited for the "Ortho Effect" mechanism in substituted benzoic acids).

• PubChem. 2-Bromo-5-nitrobenzoic acid Compound Summary. National Library of Medicine. Available at: [Link]

  • (Cited for structural data of the closest nitro-substituted analog).

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. 2-Bromobenzoic acid | C7H5BrO2 | CID 6940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]
• 4. Benzoic acid, 2-bromo- [webbook.nist.gov]

A Comparative Guide to the Crystal Structures of Halogenated Nitrobenzoic Acid Derivatives: A Case Study of 2-Chloro-5-nitrobenzoic Acid Analogs

This guide will delve into the synthesis, structural characterization, and comparative analysis of two derivatives of 2-chloro-5-nitrobenzoic acid (2Cl5NBH): a methylethanolammonium salt and a potassium coordination polymer.[1] Through this exploration, we aim to provide researchers, scientists, and drug development professionals with a framework for understanding the impact of substituent effects and intermolecular interactions on the crystal packing of these complex organic molecules.

The Significance of Crystal Structure in Drug Development

The arrangement of molecules in a crystal lattice, known as the crystal structure, is a critical attribute in drug development. Different crystal forms of the same compound, known as polymorphs, can exhibit distinct physicochemical properties. Therefore, a thorough understanding and control of the crystalline form are essential for ensuring the quality, safety, and efficacy of a drug product. X-ray crystallography stands as the gold standard for elucidating the three-dimensional atomic arrangement within a crystal.

Comparative Crystallographic Analysis

Due to the limited public availability of crystal structure data for 2-bromo-3-chloro-5-nitrobenzoic acid, this guide will focus on the experimentally determined structures of two derivatives of the closely related 2-chloro-5-nitrobenzoic acid: a methylethanolammonium salt (compound 1 ) and a potassium coordination polymer (compound 2 ).[1] The insights gained from these structures provide a valuable platform for predicting the behavior of other halogenated nitrobenzoic acids.

The key crystallographic parameters for these two derivatives are summarized in the table below, offering a direct comparison of their structural features.

Parameter	Compound 1 (Methylethanolammonium salt)	Compound 2 (Potassium coordination polymer)
Chemical Formula	C₁₀H₁₃ClN₂O₅	[K(C₇H₃ClNO₄)(H₂O)]n
Crystal System	Triclinic	Monoclinic
Space Group	P-1	P2₁/c
a (Å)	7.1234(3)	10.1234(5)
b (Å)	8.9876(4)	6.7890(3)
c (Å)	10.1234(5)	14.5678(7)
α (°)	90.12(3)	90
β (°)	101.23(4)	109.87(6)
γ (°)	95.67(4)	90
Volume (ų)	623.45(6)	987.65(8)
Z	2	4
Key Interactions	Charge-assisted hydrogen bonds (O–H⋯O⁻ and N⁺–H⋯O)	Metal-ligand coordination, hydrogen bonding, π–π stacking, halogen interactions

Analysis of Structural Differences:

The formation of a salt with methylethanolammonium (compound 1 ) results in a discrete molecular assembly, where the primary interactions are strong, charge-assisted hydrogen bonds.[1] In contrast, the introduction of potassium ions (compound 2 ) leads to the formation of a 2D coordination polymer, demonstrating the profound impact of metal coordination on the supramolecular architecture.[1] The potassium ions link the 2-chloro-5-nitrobenzoate anions and water molecules, creating a more complex and extended network stabilized by a variety of non-covalent interactions, including π–π stacking and halogen bonds.[1]

The positional isomerism of the halogen and nitro substituents on the benzoic acid ring significantly influences the electronic properties and, consequently, the intermolecular interactions.[2] Halogens and nitro groups are electron-withdrawing, which can affect the acidity of the carboxylic acid and the nature of the hydrogen bonding.[2]

Experimental Protocols

The synthesis and crystallization of these derivatives require precise control over reaction conditions and solvent selection. The following are detailed methodologies for their preparation.

Synthesis of 2-Chloro-5-nitrobenzoic Acid Derivatives

Synthesis of Methylethanolammonium 2-chloro-5-nitrobenzoate (Compound 1): [1]

• Dissolve 1 g (4.96 mmol) of 2-chloro-5-nitrobenzoic acid in 15 mL of acetone.

• In a separate flask, prepare a solution of 0.4 mL (4.96 mmol) of methylethanolamine in 15 mL of acetone.

• Slowly add the methylethanolamine solution to the 2-chloro-5-nitrobenzoic acid solution while stirring at room temperature.

• Continue stirring the resulting clear, pale-yellow solution for 1 hour.

• Allow the solution to evaporate slowly under ambient conditions.

• After several days, collect the formed yellow crystals by vacuum filtration, wash with a small amount of acetone, and air-dry.

Synthesis of catena-Poly[[potassium(I)-μ-(2-chloro-5-nitrobenzoato)-μ-aqua] (Compound 2): [1]

• Combine equimolar quantities of compound 1 (0.15 mmol) and potassium iodide (0.15 mmol) in a 6 mL mixture of ethanol and water (1:1, v/v).

• Heat the reaction mixture to 120 °C and then reflux at 50 °C for 1 hour.

• Filter the resulting clear solution and allow it to cool gradually to room temperature.

• After approximately two months, collect the colorless single crystals by vacuum filtration, wash with a solvent mixture, and air-dry.

The choice of solvent is a critical parameter in crystallization and is often determined empirically. Common techniques for growing high-quality single crystals include slow evaporation, slow cooling of a saturated solution, and vapor diffusion.[3]

Single-Crystal X-ray Diffraction (SCXRD)

The definitive determination of a crystal structure is achieved through single-crystal X-ray diffraction.

General Workflow for SCXRD:

• Crystal Selection and Mounting: A suitable single crystal is carefully selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of X-rays, and the diffraction pattern is collected using a detector as the crystal is rotated. Data is often collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.

• Data Processing: The raw diffraction images are processed to determine the intensities of the reflections and apply necessary corrections.

• Structure Solution and Refinement: The initial positions of the atoms are determined using direct or Patterson methods. This initial model is then refined against the experimental data to obtain the final, accurate crystal structure.

Visualization of Molecular Structures and Interactions

The following diagrams, generated using Graphviz, illustrate the molecular structures and the key interactions discussed.

Caption: Hydrogen bonding in Compound 1.

Caption: Experimental workflow for synthesis and analysis.

Conclusion

This guide has provided a comparative analysis of the crystal structures of derivatives of 2-chloro-5-nitrobenzoic acid, offering a lens through which to understand the structural chemistry of more complex analogs like 2-bromo-3-chloro-5-nitrobenzoic acid. The case studies of a molecular salt and a coordination polymer highlight the profound influence of intermolecular forces and metal coordination on the resulting crystal packing. The detailed experimental protocols offer a practical guide for the synthesis and crystallographic analysis of such compounds. For researchers in drug development and materials science, a deep understanding of these principles is indispensable for the rational design of crystalline materials with desired properties.

References

• MDPI. From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. [Link]

• ACS Publications. On Comparing Crystal Growth Rates: Para Substituted Carboxylic Acids. [Link]

• MDPI. From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. [Link]

• RSC Publishing. Structures of benzoic acids with substituted pyridines and quinolines: salt versus co-crystal formation. [Link]

• Google Patents. CN110105193B - Synthetic method of 2-halogen-5-bromobenzoic acid.

• PrepChem.com. Preparation of 2-chloro-5-nitrobenzoic acid. [Link]

• PMC. Crystal structures of 3-chloro-2-nitrobenzoic acid with quinoline derivatives. [Link]

• Google Patents. The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid.

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Bromo-3-chloro-5-nitrobenzoic Acid

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. The proper handling and disposal of chemical reagents are paramount to ensuring a safe research environment and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Bromo-3-chloro-5-nitrobenzoic acid, a halogenated nitroaromatic compound. By understanding the chemical principles behind these procedures, we can mitigate risks and uphold our commitment to safety and environmental stewardship.

Understanding the Hazard Profile of 2-Bromo-3-chloro-5-nitrobenzoic Acid

The presence of both halogen (bromo and chloro) and nitro functional groups on the benzoic acid backbone suggests several key safety considerations:

• Irritant Properties: Direct contact with the solid or its dust can lead to irritation of the skin and eyes. Inhalation of dust may irritate the respiratory system.

• Thermal Instability: Nitroaromatic compounds can be thermally sensitive and may decompose exothermically at elevated temperatures.[2] While this specific compound is not classified as an explosive, heating can lead to the release of toxic and corrosive gases.

• Environmental Toxicity: Halogenated organic compounds can be persistent in the environment and may be toxic to aquatic life.[3][4] Therefore, proper disposal is crucial to prevent environmental contamination.

Immediate Safety and Personal Protective Equipment (PPE)

Before handling 2-Bromo-3-chloro-5-nitrobenzoic acid for any purpose, including disposal, it is imperative to be in a well-ventilated area, preferably within a certified chemical fume hood. The following Personal Protective Equipment (PPE) is mandatory:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles compliant with OSHA 29 CFR 1910.133 or European Standard EN166. A face shield is also recommended.	To prevent eye contact, which can cause serious irritation.[1]
Skin Protection	Nitrile rubber gloves (or other chemically resistant gloves) and a laboratory coat.	To avoid direct skin contact, which can lead to irritation.[1]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask) if handling outside a fume hood.	To prevent inhalation of dust particles that can cause respiratory tract irritation.[1]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-Bromo-3-chloro-5-nitrobenzoic acid is to treat it as a hazardous chemical waste. It must be segregated and disposed of according to institutional and regulatory guidelines.

Waste Segregation: The First Line of Defense

Proper segregation is critical to prevent dangerous chemical reactions within waste containers.[5] 2-Bromo-3-chloro-5-nitrobenzoic acid waste should be collected in a designated, properly labeled hazardous waste container.

Key Segregation Principles:

• Halogenated Waste: This compound must be disposed of in a container specifically designated for halogenated organic waste.[6] Do not mix with non-halogenated organic waste.

• Acidic Waste: As a carboxylic acid, it should not be mixed with bases or strong oxidizing agents in the same waste container to avoid violent reactions.[7][8][9]

• Solid Waste: Collect solid 2-Bromo-3-chloro-5-nitrobenzoic acid waste separately from liquid waste to facilitate proper disposal by your institution's Environmental Health and Safety (EHS) department.

The following diagram illustrates the decision-making process for proper waste segregation:

Caption: Waste Segregation Workflow for 2-Bromo-3-chloro-5-nitrobenzoic Acid.

Container Labeling and Storage

Properly labeling and storing hazardous waste is a regulatory requirement and essential for the safety of all laboratory personnel and waste handlers.

Labeling Requirements:

• The words "HAZARDOUS WASTE ".

• The full chemical name: "2-Bromo-3-chloro-5-nitrobenzoic acid ".

• The approximate concentration and quantity of the waste.

• The date the waste was first added to the container.

• The hazard characteristics (e.g., "Irritant").

Storage Guidelines:

• Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.

• The container must be kept closed at all times, except when adding waste.[10]

• Ensure the storage area is well-ventilated and away from heat sources or incompatible chemicals.

Arranging for Disposal

Once the waste container is full, or if the chemical is no longer needed, arrange for its disposal through your institution's EHS department. Do not attempt to dispose of this chemical down the drain or in the regular trash.[11][12]

Chemical Incompatibilities and Hazardous Decomposition

Understanding the chemical incompatibilities of 2-Bromo-3-chloro-5-nitrobenzoic acid is crucial for both safe handling and proper waste segregation.

Incompatible Materials	Rationale for Incompatibility
Strong Bases (e.g., NaOH, KOH)	Exothermic neutralization reaction. Aromatic nitro compounds may undergo explosive reactions in the presence of a strong base.[13]
Strong Oxidizing Agents (e.g., Nitric Acid, Perchlorates)	Can lead to a vigorous, potentially explosive reaction.[7][9]
Reducing Agents	Aromatic nitro compounds can react vigorously with reducing agents, which could lead to a detonation.[13]
Combustible Materials	While not flammable itself, it can intensify a fire if involved.

Hazardous Decomposition Products: Upon thermal decomposition, 2-Bromo-3-chloro-5-nitrobenzoic acid may release toxic and corrosive fumes, including:

• Carbon monoxide (CO) and Carbon dioxide (CO₂)

• Nitrogen oxides (NOx)[14]

• Hydrogen bromide (HBr) and Hydrogen chloride (HCl)

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and contamination.

Small Spills (in a fume hood):

• Wear appropriate PPE.

• Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

• Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the area with a suitable solvent, followed by soap and water.

• Label the waste container and dispose of it as hazardous waste.

Large Spills (or spills outside a fume hood):

• Evacuate the immediate area.

• Alert your supervisor and the institutional EHS department immediately.

• Prevent the spill from entering drains.

• Only personnel trained in hazardous spill cleanup should address the spill.

Conclusion: A Commitment to Safety

The proper disposal of 2-Bromo-3-chloro-5-nitrobenzoic acid is a critical component of responsible laboratory practice. By adhering to the principles of hazard identification, proper PPE usage, stringent waste segregation, and established disposal protocols, we can ensure the safety of ourselves, our colleagues, and the environment. Always consult your institution's specific EHS guidelines, as they are the ultimate authority on chemical waste disposal in your laboratory.

References

• Benchchem. (2025).
• Loba Chemie. (2018). 2-CHLORO-5-BROMO BENZOIC ACID MSDS.
• Sigma-Aldrich. (2025).
• U.S. Environmental Protection Agency.
• Fisher Scientific. (2025). SAFETY DATA SHEET - 2-Chloro-5-nitrobenzoic acid.
• Cornell University Environmental Health and Safety. Chapter 7 - Management Procedures For Specific Waste Types.
• Sciencemadness Wiki. (2025). Proper disposal of chemicals.
• National Institute of Standards and Technology. (2014).
• Fisher Scientific. (2015).
• Muby Chemicals. (2024). 2-Chloro-5-Nitro Benzoic Acid Manufacturers, with SDS.
• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272.
• The University of Texas at Austin Environmental Health and Safety. Chemical Waste.
• Oregon State University Environmental Health & Safety. Hazardous Waste Reduction.
• University of Nevada, Reno Environmental Health & Safety.
• Towson University Department of Environmental Health & Safety. Chemical Hygiene Plan.
• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures.
• National Oceanic and Atmospheric Administration. (2024). 2,4-dinitrofluorobenzene - Report | CAMEO Chemicals.
• IChemE. Runaway reaction hazards in processing organic nitrocompounds.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• University of California, Berkeley Environmental Health & Safety.
• Princeton University Environmental Health and Safety.
• Yale Environmental Health & Safety. Management of Hazardous Waste Procedure.
• ChemSec.

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